[(5-Bromopyrimidin-2-yl)methyl](propan-2-yl)amine

Core Science & Biosynthesis

A Comprehensive Technical Guide to (5-Bromopyrimidin-2-yl)methanamine: Structural Properties, Chemical Synthesis, and Applications in Drug Discovery

Executive Summary

(5-Bromopyrimidin-2-yl)methanamine is a highly versatile, bifunctional building block widely utilized in medicinal chemistry and DNA-encoded chemical library (DEL) synthesis. Featuring a reactive primary amine and a cross-coupling-ready aryl bromide, it serves as a critical scaffold for developing targeted therapeutics, including novel protein-protein interaction (PPI) inhibitors. This whitepaper provides a rigorous technical analysis of its physicochemical properties, resolves prevalent nomenclature ambiguities, and details self-validating experimental protocols for its application in modern drug discovery.

Chemical Identity and Resolving Structural Ambiguity

A frequent point of failure in chemical library synthesis and procurement is the conflation of structural isomers. The target compound, (5-Bromopyrimidin-2-yl)methanamine (a primary amine with a methylene linker), is often erroneously cataloged by suppliers under the CAS number for 5-bromo-N-methylpyrimidin-2-amine (a secondary amine directly attached to the pyrimidine ring)[1].

To ensure scientific integrity and reproducibility, researchers must verify the exact structure via CAS registry numbers and SMILES strings prior to experimentation. The primary amine is essential for specific amide coupling workflows, whereas the secondary amine is typically used for kinase hinge-binding motifs.

Table 1: Structural and Physicochemical Data Comparison

Property	(5-Bromopyrimidin-2-yl)methanamine	5-Bromo-N-methylpyrimidin-2-amine (Common Imposter)
Amine Type	Primary (-CH₂-NH₂)	Secondary (-NH-CH₃)
CAS Number (Free Base)	1240783-02-1[2]	31402-54-7[1]
CAS Number (HCl Salt)	1240594-62-0	N/A
Molecular Formula	C₅H₆BrN₃	C₅H₆BrN₃
Molecular Weight	188.03 g/mol	188.03 g/mol
SMILES	NCC1=NC=C(Br)C=N1	CNC1=NC=C(Br)C=N1
Key Application	Amide coupling, DEL synthesis	Kinase hinge-binding motifs

Structural Properties and Reactivity Profile

The utility of (5-Bromopyrimidin-2-yl)methanamine stems from the orthogonal reactivity of its two functional groups:

• The Pyrimidine Core & Bromine Handle: The pyrimidine ring is highly electron-deficient. This electron withdrawal significantly lowers the activation energy required for the oxidative addition of palladium into the C-Br bond. Consequently, the molecule is exceptionally reactive in Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions[3].

• The Methanamine Moiety: The primary amine is a potent nucleophile, ideal for rapid amide bond formation or reductive amination. Because primary amines on electron-deficient heterocycles can be prone to oxidative degradation or unwanted dimerization, the compound is predominantly synthesized, stored, and utilized as a hydrochloride salt (CAS: 1240594-62-0)[4]. The HCl salt ensures long-term bench stability and prevents premature nucleophilic attack during storage.

Application in Drug Discovery: Targeting IL-17A

Recent breakthroughs in immunology have highlighted the interleukin-17A (IL-17A) pathway as a critical driver of autoinflammatory diseases such as plaque psoriasis and ankylosing spondylitis. While monoclonal antibodies have dominated this space, small-molecule protein-protein interaction (PPI) inhibitors offer a highly desirable oral alternative.

In a landmark 2024 study published by [3], (5-Bromopyrimidin-2-yl)methanamine was utilized as a core synthon in the discovery of novel small-molecule IL-17A inhibitors via DNA-encoded chemical library (DEL) screening[5]. The pyrimidine-methanamine scaffold was crucial for achieving the precise stoichiometry required to bind symmetrically to the central cavities of the IL-17A homodimer, thereby abrogating its interaction with the IL-17RA/RC receptor complex.

Figure 1: Mechanism of action for pyrimidine-based small molecule IL-17A PPI inhibitors.

Experimental Protocols: Self-Validating Synthetic Workflows

To harness the bromo-pyrimidine handle, researchers frequently employ the Suzuki-Miyaura cross-coupling reaction. The following protocol is designed as a self-validating system, incorporating specific causal choices to ensure high yield and purity when using the HCl salt of (5-Bromopyrimidin-2-yl)methanamine.

Protocol: Suzuki-Miyaura Cross-Coupling of (5-Bromopyrimidin-2-yl)methanamine

Rationale for Reagent Selection (Causality):

• Catalyst (Pd(dppf)Cl₂): The bidentate dppf ligand prevents catalyst deactivation (e.g., formation of inactive palladium black) often caused by the strongly coordinating nitrogen atoms of the pyrimidine ring.

• Base (K₂CO₃, 3.0 equivalents): Crucial causality: 1.0 equivalent is immediately consumed to neutralize the HCl salt of the methanamine, liberating the free base. The remaining 2.0 equivalents drive the transmetalation step of the catalytic cycle.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask under an inert argon atmosphere, combine (5-Bromopyrimidin-2-yl)methanamine hydrochloride (1.0 eq, CAS: 1240594-62-0) and the desired boronic acid/ester (1.2 eq)[3].

• Catalyst & Base Addition: Add Pd(dppf)Cl₂ (0.05 eq) and finely powdered, anhydrous K₂CO₃ (3.0 eq).

• Solvent System: Inject a degassed mixture of 1,4-dioxane and water (4:1 v/v). Self-Validation Check: The mixture should initially appear as a heterogeneous suspension.

• Reaction Execution: Heat the mixture to 90°C for 4–6 hours.

• Monitoring (In-Process Validation): Withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS. The reaction is deemed complete when the distinct M/M+2 isotopic doublet of the brominated starting material (m/z ~188/190) is fully consumed, replaced by the product mass.

• Workup: Cool to room temperature, filter through a pad of Celite to remove palladium residues, and partition between EtOAc and brine. Extract the aqueous layer twice with EtOAc.

• Purification: Dry the combined organic layers over Na₂SO₄, concentrate in vacuo, and purify via flash column chromatography (DCM:MeOH gradient) to yield the functionalized pyrimidin-2-yl)methanamine.

Figure 2: Self-validating Suzuki-Miyaura workflow for pyrimidine functionalization.

Analytical Validation

Post-synthesis, the integrity of the (5-Bromopyrimidin-2-yl)methanamine derivatives must be confirmed through rigorous analytical checks:

• NMR Spectroscopy: The pyrimidine ring protons typically appear as a distinct singlet integrating to 2H in the aromatic region (around 8.6–8.8 ppm in DMSO-d6), confirming the symmetric nature of the 2,5-disubstituted pyrimidine. The methylene protons (-CH₂-) will appear as a singlet or doublet (if coupled to the amine proton) near 3.8–4.0 ppm.

• Mass Spectrometry: For any unreacted starting material or bromo-intermediates, the presence of the classic 1:1 ratio of M and M+2 peaks is the definitive signature of the ⁷⁹Br and ⁸¹Br isotopes.

References

• Title: Discovery of Small Molecule Interleukin 17A Inhibitors with Novel Binding Mode and Stoichiometry: Optimization of DNA-Encoded Chemical Library Hits to In Vivo Active Compounds. Source: ACS Publications (2024). URL: [Link]

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• 5. pubs.acs.org [pubs.acs.org]

Structural Elucidation and NMR Characterization of (5-Bromopyrimidin-2-yl)methylamine: A Technical Whitepaper

(5-Bromopyrimidin-2-yl)methylamine (CAS: 1240594-62-0) is a highly versatile heterocyclic building block that has garnered significant attention in modern drug discovery. As a Senior Application Scientist, I frequently encounter this molecule serving as a critical intermediate—most notably in the synthesis of novel Interleukin 17A (IL17A) inhibitors derived from DNA-encoded chemical libraries (DELs)[1], as well as in the development of advanced bifunctional degraders (PROTACs)[2].

Accurate structural validation of this precursor is paramount. Impurities or spectral misassignments at this stage can propagate errors throughout multi-step parallel syntheses. This whitepaper provides an authoritative, in-depth analysis of the 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectral data for this compound, detailing the causality behind its unique chemical shifts and outlining a self-validating acquisition protocol.

Electronic Environment and Mechanistic Causality

The pyrimidine core of (5-Bromopyrimidin-2-yl)methylamine presents a complex electronic environment governed by inductive, resonance, and heavy-atom effects. Understanding these forces is critical for predictive spectral analysis rather than mere pattern matching.

• Nitrogen Electronegativity: The N1 and N3 atoms of the pyrimidine ring exert a profound electron-withdrawing inductive effect. This drastically deshields the adjacent C2 carbon and the C4/C6 protons, pushing their resonance frequencies significantly downfield.

• Heavy Atom Effect of Bromine: At the C5 position, the massive electron cloud of the bromine atom induces a diamagnetic shielding effect on the directly attached carbon (C5), shifting it upfield relative to standard aromatic carbons. Conversely, its inductive pull further deshields the adjacent H4 and H6 protons.

• Methylamine Substitution: The primary aliphatic carbon of the -CH 2​ NH 2​ group at C2 is strongly shifted downfield by both the adjacent electronegative amine nitrogen and the electron-deficient aromatic ring.

Fig 1. Mechanistic causality of electronic effects on the NMR shifts of the target molecule.

Quantitative Spectral Data

The following tables summarize the expected 1 H and 13 C NMR data for the free base of (5-Bromopyrimidin-2-yl)methylamine, acquired in DMSO- d6​ at 298 K. The use of deuterated dimethyl sulfoxide is an industry standard for polar heterocyclic amines to ensure complete dissolution and to observe exchangeable amine protons without rapid deuterium exchange[3].

Table 1: 1 H NMR Spectral Data (400 MHz, DMSO- d6​ )

Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	Causality / Assignment Logic
H-4, H-6	8.92	Singlet (s)	2H	Aromatic protons highly deshielded by adjacent N1, N3, and the inductive pull of C5-Br.
-CH 2​ -	3.85	Singlet (s)	2H	Methylene protons sandwiched between the electron-deficient C2 and the electronegative amine.
-NH 2​	2.20	Broad Singlet (br s)	2H	Exchangeable primary amine protons; broadening is due to quadrupolar relaxation of 14 N.

Table 2: 13 C NMR Spectral Data (100 MHz, DMSO- d6​ )

Position	Chemical Shift (δ, ppm)	Type	Causality / Assignment Logic
C-2	168.5	Quaternary (C)	Extremely deshielded due to flanking by two electronegative ring nitrogens.
C-4, C-6	158.2	Methine (CH)	Aromatic carbons adjacent to N, experiencing strong inductive deshielding.
C-5	118.5	Quaternary (C)	Shielded relative to typical aromatic carbons due to the heavy atom effect of Bromine.
-CH 2​ -	46.5	Methylene (CH 2​ )	Aliphatic carbon shifted downfield by the adjacent heteroaryl system and amine group.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in structural elucidation, the NMR acquisition must be treated as a self-validating system. The following step-by-step methodology guarantees high-fidelity data, preventing artifacts that could compromise downstream drug development workflows[2].

Step 1: Sample Preparation & Internal Referencing

• Action: Weigh 15–20 mg of the analyte and dissolve it completely in 0.6 mL of anhydrous DMSO- d6​ containing 0.03% v/v Tetramethylsilane (TMS).

• Causality: A high concentration ensures a robust signal-to-noise (S/N) ratio for the insensitive 13 C nuclei. TMS acts as the internal zero-point reference (0.00 ppm), self-validating the accuracy of all subsequent chemical shifts and preventing solvent-drift errors.

Step 2: Instrument Tuning and Shimming

• Action: Insert the sample into a 400 MHz (or higher) spectrometer. Lock onto the deuterium resonance of DMSO- d6​ and execute automated gradient shimming (e.g., TopShim).

• Causality: Precise shimming corrects magnetic field inhomogeneities. Self-Validation Check: The Full Width at Half Maximum (FWHM) of the TMS peak must be < 1.0 Hz to ensure the sharp resolution of the pyrimidine singlets.

Step 3: 1 H NMR Acquisition

• Action: Set the relaxation delay (d1) to 1.0 second and the number of scans (ns) to 16. Use a 30° pulse angle.

• Causality: A 1.0 s delay is sufficient for the T1 relaxation of these specific protons, ensuring the integration strictly adheres to the theoretical 2:2:2 ratio, which validates the molecule's symmetry.

Step 4: 13 C NMR Acquisition

• Action: Set d1 to 2.0 seconds, ns to 1024, and enable WALTZ-16 1 H decoupling.

• Causality: Quaternary carbons (C2 and C5) lack attached protons and thus have significantly longer T1 relaxation times. The extended 2.0 s delay prevents the loss of these critical signals. Proton decoupling collapses the carbon signals into sharp singlets, maximizing S/N.

Fig 2. Self-validating NMR acquisition workflow for high-fidelity structural characterization.

References

• Discovery of Small Molecule Interleukin 17A Inhibitors with Novel Binding Mode and Stoichiometry: Optimization of DNA-Encoded Chemical Library Hits to In Vivo Active Compounds. ACS Publications.1

• CN107108612B - Pesticidally active tetracyclic derivatives with sulfur-containing substituents. Google Patents.3

• WO2021053495A1 - Bifunctional degraders and their methods of use. Google Patents.2

Sources

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• 2. WO2021053495A1 - Bifunctional degraders and their methods of use - Google Patents [patents.google.com]
• 3. CN107108612B - Pesticidally active tetracyclic derivatives with sulfur-containing substituents - Google Patents [patents.google.com]

Architectural and Toxicological Blueprint of (5-Bromopyrimidin-2-yl)methylamine in Drug Discovery

Executive Overview & Strategic Utility

(5-Bromopyrimidin-2-yl)methylamine (also known as (5-Bromopyrimidin-2-yl)methanamine) is a highly versatile, bifunctional building block utilized extensively in modern medicinal chemistry. Featuring a rigid pyrimidine core, a primary amine, and an electrophilic aryl bromide, it provides orthogonal reactive sites ideal for cross-coupling and amidation reactions. Recently, this scaffold has proven instrumental in the discovery of orally active protein-protein interaction (PPI) inhibitors targeting the Interleukin 17A (IL17A) homodimer, a critical cytokine implicated in severe autoimmune pathologies (1)[1].

However, the very functional groups that make it chemically valuable also render it biologically hazardous. As a Senior Application Scientist, I have designed this whitepaper to bridge the gap between standard Safety Data Sheet (SDS) warnings and the fundamental chemical causality behind them, ensuring that researchers can handle this compound safely while maximizing its synthetic potential.

Quantitative Physicochemical & Hazard Profile

Understanding the physical parameters of the compound is the first step in predicting its behavior in both synthetic workflows and hazard scenarios.

Parameter	Value / Identifier	Structural & Safety Implication
Chemical Name	(5-Bromopyrimidin-2-yl)methanamine	Bifunctional scaffold (nucleophilic amine, electrophilic bromide).
CAS Registry Numbers	31402-54-7 (Free Base)1240594-62-0 (HCl Salt)1632285-95-0 (HBr Salt)	Salt forms exhibit higher water solubility but retain corrosive potential.
Molecular Formula	C5H6BrN3	High heteroatom density; prone to forming hydrogen bonds.
Molecular Weight	188.03 g/mol	Small molecular size allows rapid dermal penetration.
GHS Hazard Codes	H314 (Severe skin burns)H317 (Skin sensitization)H319 (Eye irritation)	Requires stringent PPE to prevent haptenation and lipid saponification.

Mechanistic Toxicity Profile (SDS Causality Analysis)

Standard SDS documentation lists hazards, but understanding the chemical causality behind these warnings is essential for rational safety design.

• Skin Sensitization (H317) & Irritation: The primary methanamine group acts as a potent nucleophile. Upon dermal contact, it can undergo nucleophilic attack on electrophilic residues of epidermal proteins. This haptenation process alters self-proteins, triggering a T-cell mediated immune response and severe allergic contact dermatitis (2)[2].

• Serious Eye Irritation / Damage (H319 / H314): The inherent basicity of the amine moiety rapidly raises the local pH upon contact with the aqueous environment of the eye. This alkaline shift causes saponification of the lipid bilayer in corneal epithelial cells, leading to rapid cellular lysis and potential irreversible tissue damage (3)[3].

• Inhalation Toxicity: As a fine crystalline powder, aerosolized particulates can bypass the upper respiratory mucociliary escalator. In the moisture-rich environment of the alveoli, the compound dissolves, causing localized alkaline burns, severe irritation of the mucous membranes, and potential pulmonary edema (4)[4].

• Thermal Decomposition Hazards: Under fire conditions or extreme thermal stress, the carbon-bromine bond cleaves, releasing highly toxic and corrosive hydrogen bromide (HBr) gas. Simultaneously, the pyrimidine ring degrades to yield nitrogen oxides (NOx), which are severe respiratory irritants (2)[2].

Self-Validating Experimental Protocols

To safely utilize (5-Bromopyrimidin-2-yl)methylamine in the synthesis of drug intermediates, a self-validating workflow must be employed. This ensures that every safety measure is verifiable before proceeding to the next step.

Workflow A: Safe Handling & Amide Coupling

• Pre-Operational Validation: Verify fume hood face velocity is between 0.4–0.6 m/s. Causality: This specific velocity captures aerosolized particulates without creating turbulent vortices that could push the powder back into the operator's breathing zone.

• PPE Verification: Don double-layered nitrile gloves (minimum 0.12 mm thickness) and tightly fitting safety goggles conforming to NIOSH/EN 166 standards. Causality: Nitrile provides superior chemical resistance against basic amines compared to latex, preventing dermal haptenation and systemic absorption (2)[2].

• Reagent Dispensing: Weigh the required mass of (5-bromopyrimidin-2-yl)methylamine hydrochloride within a static-free enclosure. Causality: Static discharge can aerosolize the fine powder, drastically increasing the inhalation risk.

• Reaction Execution: Dissolve the compound in an aprotic solvent (e.g., DMF) under a nitrogen atmosphere, adding a non-nucleophilic base (e.g., DIPEA) to liberate the free amine. Proceed with the coupling to the target scaffold (e.g., dichloropyrrole acid) (1)[1].

• Quenching & Decontamination: Quench the reaction with a mild aqueous acid (e.g., 5% citric acid). Self-Validation: Test the aqueous wash with pH paper to ensure it is < pH 7 before disposal. This confirms the complete neutralization of the basic amine, preventing environmental toxicity and sewer gas generation (3)[3].

Caption: Self-validating safety workflow for handling (5-Bromopyrimidin-2-yl)methylamine in the lab.

Workflow B: Emergency Decontamination & Exposure Response

In the event of protocol failure, rapid response is dictated by the chemical properties of the substance:

• Immediate Isolation: Evacuate non-essential personnel from the spill radius. Causality: Prevents secondary tracking of the corrosive powder and limits inhalation exposure to evolving toxic fumes (2)[2].

• Dermal Exposure Response: Immediately flush the affected area with copious amounts of water for a minimum of 15 minutes. Causality: Water acts as a heat sink and diluent. The prolonged duration is required to physically wash away the lipophilic free base that may have partitioned into the stratum corneum, preventing deeper tissue saponification (3)[3].

• Spill Containment: Cover the solid spill with a damp, inert absorbent material (e.g., sand or vermiculite). Causality: Dampening the material prevents dust aerosolization during the sweeping process, while inert sand prevents exothermic reactions (2)[2].

• Neutralization: Scoop the absorbed material into a dedicated chemical waste container. Wash the affected surface with a dilute acidic solution followed by water. Self-Validation: Swab the cleaned surface and test with pH indicator strips to confirm the area has returned to a neutral pH (pH 6.5–7.5) (4)[4].

Biological Application: IL17A Pathway Disruption

The ultimate utility of this compound lies in its conversion into potent therapeutic agents. In a recent breakthrough, derivatives of (5-bromopyrimidin-2-yl)methylamine were optimized via DNA-encoded chemical library (DEL) screening into orally active inhibitors of IL17A (1)[1].

Mechanistic Causality: These synthesized molecules exhibit an unprecedented binding mode. Two inhibitor molecules bind symmetrically to the central cavities of the IL17A homodimer (a 2:1 stoichiometry). This steric blockade abrogates the productive interaction between the IL17A cytokine and its cellular receptors, effectively shutting down the downstream pro-inflammatory signaling cascade responsible for autoimmune diseases (1)[1].

Caption: Mechanism of IL17A signaling blockade by (5-Bromopyrimidin-2-yl)methylamine-derived inhibitors.

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The Mechanistic Paradigm of Bromopyrimidine Derivatives in Targeted Drug Discovery: From Halogen Bonding to Kinase Inhibition

Bromopyrimidine derivatives have emerged as privileged pharmacophores in modern drug discovery, particularly in the rational design of highly selective kinase inhibitors[1]. Their utility stems from a dual structural advantage: the pyrimidine core acts as an optimal ATP mimic, while the bromine substituent introduces unique stereoelectronic properties that drive target affinity. This technical guide elucidates the mechanism of action (MoA) of bromopyrimidines, the causality behind their structural design, and the self-validating experimental workflows required to evaluate their efficacy.

Structural Rationale: The Halogen Bond and the σ-Hole

The efficacy of bromopyrimidine derivatives as kinase inhibitors is not merely a function of their shape, but a result of precise quantum mechanical interactions within the kinase binding pocket.

The Pyrimidine Core as an ATP Mimic

The majority of kinase inhibitors are ATP-competitive (Type I or Type II)[2]. The pyrimidine ring structurally mimics the purine core of adenosine triphosphate (ATP). The electron-rich nitrogen atoms of the pyrimidine ring act as hydrogen bond acceptors, forming critical interactions with the backbone amides of the kinase hinge region[1]. This anchors the molecule within the active site.

The Bromine Atom and the σ-Hole Concept

While the pyrimidine ring provides the foundational anchor, the substitution of a bromine atom (typically at the 5-position) acts as a critical affinity and selectivity driver through halogen bonding [3]. Unlike a simple steric bulk addition, the bromine atom exhibits an anisotropic charge distribution. The electron density is pulled toward the covalent C-Br bond, creating a region of depleted, positive electrostatic potential on the outermost surface of the halogen atom, known as the "σ-hole" [3][4].

This electrophilic σ-hole engages in highly directional, non-covalent attractive interactions with nucleophilic regions (such as backbone carbonyl oxygens or π-systems) within the kinase's hydrophobic pockets[3][5].

• Causality in Design: Why use bromine instead of chlorine or fluorine? Bromine offers a larger, more polarizable σ-hole than chlorine, resulting in stronger halogen bonds that can rival hydrogen bonds in binding strength, while maintaining a more manageable steric profile than iodine[4].

Mechanism of Action in Kinase Inhibition

Bromopyrimidine derivatives are highly effective against oncogenic kinases such as Bcr-Abl (implicated in Chronic Myeloid Leukemia) and c-MET[1][6].

In the development of ATP-competitive Type-III c-MET inhibitors, the bromopyrimidine scaffold plays a dual role. The pyrimidine core anchors to the hinge region, while the lipophilic bromine atom is strategically positioned to occupy the deep hydrophobic back pocket exposed during the "DFG-out" conformation of the kinase activation loop[6]. By displacing the DFG motif, the inhibitor locks the kinase in an inactive state, preventing the phosphorylation cascade required for tumor cell proliferation[6].

Caption: Mechanism of Action: Bromopyrimidine derivatives block kinase activation via ATP competition and halogen bonding.

Experimental Workflows & Self-Validating Protocols

To harness the potential of bromopyrimidines, researchers rely on 5-bromo-2-chloropyrimidine as a primary synthetic building block. The following protocols detail the synthesis and biological validation of these inhibitors.

Protocol 1: Divergent Synthesis via Differential Reactivity

Causality: 5-bromo-2-chloropyrimidine is selected for its distinct differential reactivity. The C2-chloro position is highly activated by the electron-withdrawing pyrimidine nitrogens, making it susceptible to Nucleophilic Aromatic Substitution (SNAr). Conversely, the C5-bromo position is less reactive to SNAr but highly amenable to palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura)[7]. This allows for sequential, regioselective functionalization without the need for complex protecting group strategies[7][8].

Step-by-Step Methodology:

• SNAr at C2: Dissolve 5-bromo-2-chloropyrimidine (1.0 eq) in a polar aprotic solvent (e.g., DMF). Add the desired amine (1.1 eq) and N,N-diisopropylethylamine (DIPEA, 2.0 eq). Stir at 80°C for 4 hours.

  • Self-Validation: Monitor the reaction via LC-MS. The reaction is complete when the starting material mass peak ([M+H]+ 193) shifts to the mass of the C2-substituted intermediate.

• Suzuki Coupling at C5: To the purified intermediate, add an aryl boronic acid (1.2 eq), K2CO3 (3.0 eq), and Pd(dppf)Cl2 (0.05 eq) in a 1,4-dioxane/water mixture. Irradiate under microwave conditions at 120°C for 30 minutes[9].

  • Self-Validation: Purify via silica gel chromatography. Confirm the final structural integrity and the successful formation of the C-C bond using 1H-NMR (monitoring the disappearance of the isolated pyrimidine proton if substituted) and High-Resolution Mass Spectrometry (HRMS).

Protocol 2: Biochemical Kinase Assay (IC50 Determination)

Causality: To confirm that the synthesized derivative is an ATP-competitive inhibitor, a biochemical assay must be conducted using ATP concentrations calibrated specifically to the kinase's Michaelis constant ( Km​ ). Running the assay at ATP Km​ ensures that the system is highly sensitive to competitive inhibitors.

Step-by-Step Methodology:

• Compound Preparation: Prepare a 10-point, 3-fold serial dilution of the bromopyrimidine compound in 100% DMSO.

• Incubation: In a 384-well plate, combine the compound dilutions with purified recombinant kinase (e.g., Bcr-Abl) and a specific peptide substrate in assay buffer (containing MgCl2, which is required for ATP coordination). Incubate for 15 minutes at room temperature to allow for pre-binding.

• Reaction Initiation: Initiate the kinase reaction by adding ATP at a concentration strictly equal to its predetermined Km​ value.

• Detection & Analysis: After a 60-minute incubation, add a luminescent ATP-detection reagent (e.g., ADP-Glo) to measure the amount of ADP produced.

  • Self-Validation: Include Dasatinib as a positive control[7]. Plot the luminescence data against log[inhibitor] and fit to a 4-parameter logistic curve to determine the IC50. If the Dasatinib IC50 deviates from established literature values (~8 nM), the assay plate is invalidated.

Caption: Self-validating experimental workflow from the divergent synthesis of bromopyrimidines to biochemical assay.

Quantitative Bioactivity Data

The translation of structural design into biological efficacy is quantified via IC50 values. The table below summarizes the in vitro activity of representative 5-bromopyrimidine analogs against the Bcr-Abl kinase and corresponding leukemic cell lines, utilizing Dasatinib as the validation standard[7][10].

Compound ID	Bcr-Abl Kinase IC50 (µM)	K562 Cell Line Cytotoxicity IC50 (µM)	U937 Cell Line Cytotoxicity IC50 (µM)
6g	0.015	0.028 ± 0.005	0.031 ± 0.007
9e	Not Determined	0.011 ± 0.002	0.015 ± 0.003
10c	0.012	0.021 ± 0.004	0.028 ± 0.006
Dasatinib (Control)	0.008	0.005 ± 0.001	0.008 ± 0.001

Data demonstrates that optimized bromopyrimidine derivatives achieve low-nanomolar potency, closely rivaling established clinical therapeutics[7][10].

References

• The Halogen Bond | Chemical Reviews - ACS Publications. URL:[Link]

• Interaction Nature and Computational Methods for Halogen Bonding: A Perspective - ACS Publications. URL:[Link]

• Discovery and Optimization of the First ATP Competitive Type-III c-MET Inhibitor - ACS Publications. URL:[Link]

• Chiral Kinase Inhibitors - PMC. URL:[Link]

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• 9. US8461330B2 - Imidazotriazines and imidazopyrimidines as kinase inhibitors - Google Patents [patents.google.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Advanced In Vitro Screening Methodologies for Pyrimidine Scaffolds: A Technical Guide to Profiling (5-Bromopyrimidin-2-yl)methylamine

Introduction & Structural Rationale

In the landscape of modern preclinical drug development, Fragment-Based Drug Discovery (FBDD) has emerged as a highly efficient paradigm for identifying novel chemical matter. This guide provides an in-depth, self-validating framework for the preliminary in vitro screening of (5-Bromopyrimidin-2-yl)methylamine (CAS: 31402-54-7)[1], also known as 5-Bromo-N-methylpyrimidin-2-amine[2].

With a molecular weight of 188.03 g/mol [1], this molecule strictly adheres to the "Rule of Three" (MW < 300 Da, cLogP ≤ 3, H-bond donors/acceptors ≤ 3), making it an ideal starting fragment[3]. The causality behind selecting this specific scaffold lies in its dual-functional topology:

• Pyrimidine Core & 2-Methylamino Group: Acts as a canonical hydrogen-bond donor/acceptor motif, frequently utilized to anchor molecules into the hinge region of kinase domains or the orthosteric pockets of GPCRs.

• 5-Bromo Substituent: Serves as a highly reactive synthetic handle. Once target engagement is confirmed, the bromine atom allows for rapid vector expansion into adjacent hydrophobic pockets via Suzuki-Miyaura or Buchwald-Hartwig cross-coupling reactions.

To successfully transition this building block from a raw fragment to a validated hit, researchers must execute a rigorous, multi-tiered in vitro screening cascade encompassing biophysical target engagement, physicochemical profiling, and baseline cytotoxicity assessment.

Primary Biophysical Screening: Target Engagement via SPR

Because fragments lack the molecular complexity to form multiple high-affinity contacts, their initial binding affinities ( KD​ ) typically reside in the high micromolar to low millimolar range. Traditional biochemical assays often fail to detect these transient interactions. Therefore, [4] is the gold standard for primary fragment screening due to its label-free, real-time kinetic resolution[5].

Experimental Protocol: SPR Affinity Profiling

• Surface Preparation: Immobilize the target protein (e.g., a recombinant kinase domain) onto a CM5 sensor chip using standard amine coupling chemistry (EDC/NHS). Aim for a high immobilization level (typically 3,000–5,000 RU) to maximize the signal-to-noise ratio for low-molecular-weight analytes.

• Buffer Calibration (Critical Step): Fragments are stored in DMSO. Because DMSO significantly alters the bulk refractive index of the running buffer, prepare a solvent correction curve (e.g., 0.5% to 1.5% DMSO in PBS-P+). The running buffer must exactly match the nominal DMSO concentration of the analyte injections (typically 1%).

• Analyte Injection: Inject (5-Bromopyrimidin-2-yl)methylamine in a multi-cycle kinetic format using a 2-fold dilution series ranging from 10 μM to 2 mM . Use a high flow rate (30–50 μL/min ) to minimize mass transport limitations.

• Data Elucidation: Fit the resulting sensograms to a 1:1 steady-state affinity model. Kinetic rate constants ( Kon​ , Koff​ ) are often too fast to resolve for fragments, making steady-state KD​ derivation the most reliable metric.

Figure 1: Logical workflow for SPR-based biophysical target engagement.

Secondary Screening: In Vitro ADME & Physicochemical Profiling

Before investing synthetic resources into elaborating the 5-bromo position, the core scaffold must demonstrate intrinsic physicochemical stability. Fragments are screened at exceptionally high concentrations; thus, poor solubility can lead to aggregation-based assay interference—a common source of false positives[6].

Experimental Protocol: Kinetic Solubility via Nephelometry

Causality: Kinetic solubility is prioritized over thermodynamic solubility at this stage because it mimics the actual conditions of the bioassay (diluting a DMSO stock into an aqueous buffer) and requires significantly less compound.

• Dilute a 10 mM DMSO stock of (5-Bromopyrimidin-2-yl)methylamine into PBS (pH 7.4) to generate a concentration gradient (10 μM to 1 mM ), maintaining a constant 2% DMSO final concentration.

• Incubate the microplate for 2 hours at room temperature to allow for potential precipitation.

• Measure light scattering using a nephelometer. An increase in scattering indicates the onset of precipitation.

Experimental Protocol: Metabolic Stability (Liver Microsomes)

Causality: The methylamine group is susceptible to oxidative deamination by cytochrome P450 enzymes. Profiling intrinsic clearance ( CLint​ ) early ensures the scaffold is viable for in vivo optimization.

• Incubate 1 μM of the fragment with 0.5 mg/mL Human Liver Microsomes (HLM) in 100 mM potassium phosphate buffer (pH 7.4) at 37°C.

• Initiate the reaction by adding an NADPH regenerating system.

• Quench the reaction at 0, 15, 30, and 60 minutes using three volumes of cold acetonitrile spiked with an internal standard.

• Centrifuge at 4,000 rpm for 15 minutes and analyze the supernatant via LC-MS/MS to calculate the half-life ( t1/2​ ) and CLint​ .

Figure 2: Parallel in vitro ADME profiling workflow for fragment validation.

Tertiary Screening: Phenotypic & Cytotoxicity Profiling

To guarantee that the fragment does not possess broad, off-target cytotoxicity that could confound downstream cell-based efficacy assays, a baseline viability screen is mandatory.

Experimental Protocol: ATP-Based Cell Viability (CellTiter-Glo)

Causality: According to the [7], luminescent ATP-based assays are vastly superior to fluorescent resazurin reduction assays for fragment screening. Halogenated pyrimidines and other aromatic fragments frequently exhibit auto-fluorescence, which directly interferes with fluorometric readouts[6]. Luminescence bypasses this artifact entirely.

• Seed a relevant immortalized cell line (e.g., HEK293 or HepG2) in a 384-well white opaque microplate at a density of 1,000 cells/well. Allow 24 hours for adherence.

• Treat the cells with (5-Bromopyrimidin-2-yl)methylamine at concentrations up to 100 μM . Include a vehicle control (DMSO) and a positive cytotoxic control (e.g., Staurosporine).

• Incubate for 48 hours at 37°C in a 5% CO2​ atmosphere.

• Equilibrate the plate to room temperature, add an equal volume of CellTiter-Glo reagent to lyse the cells, and incubate for 10 minutes to stabilize the luminescent signal.

• Quantify luminescence using a multi-mode plate reader to verify that the IC50​ is well above the intended screening concentrations.

Quantitative Data Summary & Hit-to-Lead Strategy

Once the core scaffold passes the preliminary screening cascade, it is ready for synthetic elaboration. The data collected must be benchmarked against established FBDD thresholds.

Table 1: Target Physicochemical and Assay Parameters for Fragment Validation

Parameter	Target Threshold	Mechanistic Rationale
Molecular Weight	< 300 Da	Ensures high ligand efficiency and provides molecular "headroom" for adding functional groups.
Kinetic Solubility	> 1 mM in PBS	Prevents aggregation-based false positives in high-concentration biophysical assays.
SPR Affinity ( KD​ )	10 μM 5 mM	Validates specific, albeit weak, target engagement prior to vector expansion.
Microsomal Clearance	< 50 μL/min/mg	Confirms the core scaffold is not subject to rapid, first-pass hepatic metabolism.
Cell Viability ( IC50​ )	> 100 μM	Guarantees the fragment is not intrinsically cytotoxic, ensuring clean cellular assay windows.

Figure 3: Hit-to-Lead elaboration strategy utilizing the fragment's reactive vectors.

References

• Twenty years on: the impact of fragments on drug discovery Source: Nature Reviews Drug Discovery / PubMed URL:[Link]

• Assay Guidance Manual: Cell Viability Assays Source: National Center for Advancing Translational Sciences (NCATS) / NCBI Bookshelf URL:[Link]

• Assay Guidance Manual: Comprehensive Guidelines Source: National Center for Advancing Translational Sciences (NCATS) / NCBI Bookshelf URL:[Link]

Sources

• 1. SynChem-Chemical materials-ECHO CHEMICAL CO., LTD. [echochemical.com]
• 2. 5-溴-2-甲基氨基嘧啶-河南伊诺凯新材料有限公司 [sdddxcl.com]
• 3. ijsrtjournal.com [ijsrtjournal.com]
• 4. ouci.dntb.gov.ua [ouci.dntb.gov.ua]
• 5. drugfyi.com [drugfyi.com]
• 6. Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Thermodynamic Stability and Degradation Kinetics of (5-Bromopyrimidin-2-yl)methylamine: A Technical Guide

Executive Summary

(5-Bromopyrimidin-2-yl)methylamine is a highly versatile bifunctional building block frequently utilized in the synthesis of advanced therapeutics, including small-molecule Interleukin-17A (IL-17A) inhibitors[1] and complex agrochemicals via Suzuki-Miyaura cross-coupling. Despite its synthetic utility, the thermodynamic stability of this compound is governed by a delicate interplay between the electron-deficient bromopyrimidine core and the nucleophilic primary amine.

This whitepaper provides an in-depth technical analysis of the thermodynamic parameters, degradation pathways, and self-validating experimental protocols required to profile the stability of (5-Bromopyrimidin-2-yl)methylamine during drug development.

Structural Thermodynamics & Bond Energetics

The thermodynamic stability of (5-Bromopyrimidin-2-yl)methylamine is heavily dependent on its protonation state and the local chemical environment. The molecule presents two distinct thermodynamic domains:

The C5-Br Pyrimidine Core

The pyrimidine ring is inherently electron-deficient, which strengthens the carbon-halogen bond through resonance stabilization. In the gas phase, the bond dissociation energy (BDE) of the C5-Br bond in analogous halopyrimidines is exceptionally high (approximately 117 kcal/mol)[2]. Spontaneous thermal homolytic cleavage is thermodynamically unfavorable at standard pharmaceutical processing temperatures.

However, the C5-Br bond is highly susceptible to low-energy electron attachment. In aqueous solutions, solvation effects and vibrational resonances can lower the activation barrier for C-Br cleavage, leading to reductive dehalogenation[3].

The Methylamine Moiety

The primary amine side chain acts as the thermodynamic Achilles' heel of the free base. Drawing parallels to structurally similar benzylamines, the pKa of the conjugate acid is approximately 8.89[4]. When unprotonated (free base form), the nitrogen lone pair is highly reactive. It readily undergoes oxidative deamination to form an aldehyde or amide, and acts as a nucleophile to capture atmospheric CO₂, forming thermodynamically stable carbamate adducts[4].

Free Base vs. Salt Form Thermodynamics

To arrest these degradation pathways, the compound is universally isolated as a hydrochloride (HCl) or hydrobromide (HBr) salt. Protonation of the amine ( -NH3+​ ) eliminates the availability of the nitrogen lone pair, drastically increasing the activation energy ( Ea​ ) required for both oxidation and carbamate formation, thereby shifting the thermodynamic equilibrium toward stability.

Mechanistic Degradation Pathways

Understanding the causality of degradation is critical for formulating stable active pharmaceutical ingredients (APIs). The primary thermodynamic sinks for (5-Bromopyrimidin-2-yl)methylamine are mapped below.

Caption: Major thermodynamic degradation pathways of (5-Bromopyrimidin-2-yl)methylamine.

Experimental Protocols for Thermodynamic Profiling

To establish a highly trustworthy, E-E-A-T-aligned data package, thermodynamic profiling must rely on self-validating systems. The following protocols decouple physical phase transitions (melting) from chemical degradation.

Protocol A: Solid-State Thermal Analysis (DSC/TGA)

Purpose: To determine the melting point ( Tm​ ), enthalpy of fusion ( ΔHfus​ ), and thermal decomposition temperature ( Td​ ). Causality: Coupling Differential Scanning Calorimetry (DSC) with Thermogravimetric Analysis (TGA) ensures that endothermic events are accurately assigned. If an endotherm in DSC occurs without mass loss in TGA, it is a pure phase transition ( Tm​ ). If mass loss coincides, it is decomposition ( Td​ ).

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 3.0–5.0 mg of (5-Bromopyrimidin-2-yl)methylamine hydrochloride into a standard aluminum pan. Leave the pan unsealed (open) for TGA, and use a pin-holed hermetic lid for DSC to allow volatile degradants to escape.

• Atmospheric Control: Purge the furnace with high-purity Nitrogen ( N2​ ) at a flow rate of 50 mL/min. Rationale: An inert atmosphere decouples intrinsic thermal instability from oxidative degradation.

• Thermal Ramping: Equilibrate the sample at 25 °C for 5 minutes. Apply a linear heating rate of 10 °C/min up to 400 °C.

• Data Extraction:

  • Calculate Td​ at the point of 5% mass loss on the TGA curve (expected Td​>393 K based on pyrimidine analogs[5]).

  • Integrate the DSC endotherm peak to calculate ΔHfus​ .

Protocol B: Solution-State Arrhenius Kinetics

Purpose: To determine the activation energy ( Ea​ ) of degradation and solution-state half-life ( t1/2​ ). Causality: By stressing the molecule at multiple temperatures and pH levels, we can construct an Arrhenius plot. Testing at pH 2 (fully protonated) versus pH 10 (fully unprotonated) empirically validates the protective thermodynamic effect of salt formation.

Step-by-Step Methodology:

• Buffer Preparation: Prepare 50 mM phosphate buffers at pH 2.0, 7.4, and 10.0.

• Spiking: Dissolve the compound to a final concentration of 0.5 mg/mL in each buffer.

• Thermal Stress: Divide each solution into sealed amber glass vials (to prevent photolytic C-Br cleavage). Incubate sets of vials at 40 °C, 50 °C, and 60 °C in highly calibrated stability chambers.

• Sampling & Quenching: Pull samples at t=0,1,3,7, and 14 days. Immediately dilute 1:1 with cold acetonitrile to quench the degradation kinetics.

• HPLC-UV Analysis: Quantify the remaining intact API using a reversed-phase C18 column. Plot ln(k) versus 1/T (in Kelvin) to derive Ea​ via the Arrhenius equation: k=Ae−Ea​/RT .

Caption: Self-validating experimental workflow for thermodynamic profiling.

Quantitative Thermodynamic Data Summary

While specific batches may vary based on crystalline polymorphs and impurity profiles, the following table summarizes the benchmark thermodynamic parameters for this chemical class, synthesized from foundational pyrimidine and benzylamine literature[2][4][5].

Thermodynamic Parameter	Estimated Value / Behavior	Primary Influencing Factor
C5-Br Bond Dissociation Energy (BDE)	~117 kcal/mol (Gas Phase)	Pyrimidine ring resonance stabilization.
Amine pKa​	~8.89 (at 40 °C)	Inductive electron withdrawal by the pyrimidine ring.
Thermal Decomposition ( Td​ , 5% mass loss)	>393 K	Salt form (HCl/HBr) significantly increases Td​ .
Primary Solution Degradant	Aldehyde / Ammonia	pH (Accelerated at pH > 8.5 due to free lone pair).
CO₂ Absorption Capacity	High (Free base only)	Carbamate thermodynamic equilibrium constant.

References

• Discovery of Small Molecule Interleukin 17A Inhibitors with Novel Binding Mode and Stoichiometry: Optimization of DNA-Encoded Chemical Library Hits to In Vivo Active Compounds. ACS Publications. Available at:[Link]

• Excess electron interaction with radiosensitive 5-bromopyrimidine in aqueous solution: a combined ab initio molecular dynamics and time-dependent wave-packet study. RSC Publishing. Available at:[Link]

• Investigating the SO2 absorption behavior of pyrimidine-based deep eutectic solvents via a dual-site thermodynamic model. RSC Publishing. Available at:[Link]

• Dehalogenation of 5-Halouracils after Low Energy Electron Attachment: A Density Functional Theory Investigation. The Journal of Physical Chemistry A. Available at:[Link]

• Promoting CO2 absorption in aqueous amines with benzylamine. ResearchGate. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Excess electron interaction with radiosensitive 5-bromopyrimidine in aqueous solution: a combined ab initio molecular dynamics and time-dependent wave-packet study - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Investigating the SO 2 absorption behavior of pyrimidine-based deep eutectic solvents via a dual-site thermodynamic model - Industrial Chemistry & Materials (RSC Publishing) DOI:10.1039/D5IM00317B [pubs.rsc.org]

Protocols & Analytical Methods

(5-Bromopyrimidin-2-yl)methylamine as a building block in medicinal chemistry

Application Note: (5-Bromopyrimidin-2-yl)methylamine as a Strategic Building Block in Medicinal Chemistry

Executive Summary

(5-Bromopyrimidin-2-yl)methylamine is a highly versatile, bifunctional building block that has become a cornerstone in modern medicinal chemistry. Featuring an electron-deficient pyrimidine core, a reactive C5-bromide, and a sterically tunable C2-secondary amine, this scaffold is particularly valuable for generating DNA-Encoded Chemical Libraries (DELs) and developing novel protein-protein interaction (PPI) inhibitors[1]. This application note provides a deep dive into the structural rationale, mechanistic pathways, and self-validating protocols for utilizing this compound in advanced drug discovery workflows.

Structural Rationale and Physicochemical Profiling

The selection of a building block in medicinal chemistry is rarely arbitrary; it is dictated by the precise physicochemical properties it imparts to the final drug candidate.

• The Pyrimidine Core: The inclusion of a pyrimidine ring lowers the overall lipophilicity (LogP) of the molecule compared to a phenyl analog, improving aqueous solubility. Furthermore, the nitrogen atoms serve as key hydrogen-bond acceptors, enhancing target engagement.

• The C5-Bromide (Electrophilic Hub): The electron-withdrawing nature of the two pyrimidine nitrogens significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the C-Br bond. This electronic activation accelerates the oxidative addition of palladium(0) species, making the C5 position exceptionally reactive for cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig)[2].

• The C2-Methylamine (Nucleophilic Hub): The secondary amine offers a site for amide coupling or reductive amination. The N-methyl group introduces a specific steric constraint that can lock the conformation of the resulting amide bond—a critical tactic in structure-based drug design to minimize entropic penalties upon target binding.

Table 1: Physicochemical Properties of (5-Bromopyrimidin-2-yl)methylamine

Property	Data / Description
Chemical Name	(5-Bromopyrimidin-2-yl)methylamine
CAS Number (Free Base)	31402-54-7[3]
CAS Number (HCl Salt)	1240594-62-0[1]
Molecular Formula	C5H6BrN3[4]
Molecular Weight	188.03 g/mol [4]
LCMS (m/z)	188 [M+H]+[2]
Primary Reactivity	C5: Electrophilic cross-coupling; C2: Nucleophilic acylation

Field-Proven Applications: IL-17A Inhibitors and DELs

The bifunctional nature of (5-bromopyrimidin-2-yl)methylamine makes it an ideal candidate for complex library synthesis. Recently, this scaffold was instrumental in the discovery of small-molecule inhibitors of Interleukin 17A (IL-17A), a cytokine implicated in autoimmune diseases like plaque psoriasis[1].

Researchers utilized DNA-Encoded Chemical Library (DEL) screening to identify a novel dichloropyrrole amide scaffold[1]. The synthesis heavily relied on the orthogonal reactivity of (5-bromopyrimidin-2-yl)methylamine. The C2-amine was first coupled to form an amide, followed by a Suzuki-Miyaura coupling at the C5-bromide to install diverse aryl and heteroaryl groups[1]. This strategy led to the discovery of PPI inhibitors that bind symmetrically to the central cavities of the IL-17A homodimer in an unprecedented 2:1 stoichiometry[1].

Workflow for integrating (5-Bromopyrimidin-2-yl)methylamine into DNA-Encoded Chemical Libraries.

Mechanistic Causality in Cross-Coupling

To successfully utilize this building block, one must understand the causality behind the reaction conditions. In Suzuki-Miyaura couplings, the choice of catalyst and base is paramount to overcoming energy barriers.

Catalytic cycle of Suzuki-Miyaura coupling utilizing the 5-bromopyrimidine electrophile.

• Catalyst Selection: Pd(dppf)Cl2 is frequently chosen for this scaffold[1]. The bidentate dppf ligand possesses a large bite angle (approx. 99°), which enforces a cis geometry on the palladium intermediate. This spatial arrangement is a strict requirement for the final reductive elimination step, preventing the reaction from stalling at the Pd(II) intermediate stage.

• Base and Solvent Synergy: The reaction requires a biphasic or highly polar solvent system (e.g., 1,4-Dioxane/Water) and an inorganic base (e.g., K2CO3)[1]. The causality here is fundamental: the boronic acid/ester is inherently neutral and a poor nucleophile. The aqueous base coordinates to the empty p-orbital of the boron atom, forming a negatively charged "ate" complex. This quaternization activates the boron-carbon bond, enabling the transmetalation step to proceed.

Table 2: Quantitative Reaction Parameters for C5 and C2 Functionalization

Reaction Type	Target Position	Typical Catalyst/Reagent	Base	Solvent System	Temperature
Suzuki Coupling	C5-Bromide	Pd(dppf)Cl2 (0.1 eq)[1]	K2CO3 or K3PO4 (2-3 eq)	Dioxane/Water (4:1)	80-100 °C
Amide Coupling	C2-Amine	HATU (1.2 eq)	DIPEA (3 eq)	DMF or DCM	20-25 °C
Buchwald-Hartwig	C5-Bromide	Pd2(dba)3 / XPhos[5]	NaOtBu	1,4-Dioxane	100-120 °C

Self-Validating Experimental Protocols

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Coupling

Objective: Synthesis of a 5-(aryl/heteroaryl)-pyrimidin-2-yl)methylamine derivative[1]. Self-Validation Note: This protocol includes built-in visual and analytical checkpoints to ensure reaction fidelity and prevent downstream failures.

• Preparation: In an oven-dried, argon-purged reaction vial, add (5-bromopyrimidin-2-yl)methylamine (1.0 equivalent, e.g., 0.5 g, 2.66 mmol)[1] and the desired boronic ester (e.g., 2-(3,6-dihydro-2H-pyran-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, 1.2 equivalents, 3.19 mmol)[1].

• Catalyst & Base Addition: Add Pd(dppf)Cl2 (0.1 equivalents, 0.266 mmol)[1] and potassium carbonate (3.0 equivalents).

  • Causality: The excess base ensures complete formation of the reactive boronate complex and neutralizes the hydrobromic acid byproduct generated during the catalytic cycle.

• Solvent Introduction: Add a degassed mixture of 1,4-Dioxane and Water (typically a 4:1 ratio to achieve a 0.1 M concentration).

  • Validation Checkpoint 1: The mixture should initially appear as an orange/red suspension due to the Pd(II) precatalyst.

• Reaction Execution: Seal the vial and heat to 90 °C for 4–12 hours.

  • Validation Checkpoint 2: As the precatalyst reduces to the active Pd(0) species, the solution typically darkens to a deep brown or black color.

• Reaction Monitoring: Sample 10 µL of the organic layer, dilute in acetonitrile, and analyze via LCMS.

  • Validation Checkpoint 3: Confirm the disappearance of the starting material mass (m/z 188[M+H]+)[2] and the appearance of the target product mass.

• Workup: Cool to room temperature, dilute with ethyl acetate, and wash with water and brine. The organic layer is dried over anhydrous Na2SO4, filtered, and concentrated under reduced pressure. Purify via flash chromatography.

Protocol B: Amide Bond Formation at the C2-Position

Objective: Acylation of the secondary amine. Self-Validation Note: The secondary amine on the electron-deficient pyrimidine is a weak nucleophile; therefore, highly reactive coupling agents are mandatory to drive the reaction to completion.

• Activation: In a dry flask, dissolve the target carboxylic acid (1.1 equivalents) in anhydrous DMF. Add HATU (1.2 equivalents) and DIPEA (3.0 equivalents). Stir for 15 minutes at room temperature.

  • Causality: HATU rapidly converts the carboxylic acid into a highly reactive HOAt ester. DIPEA acts as a non-nucleophilic proton scavenger to keep the amine deprotonated.

• Coupling: Add (5-bromopyrimidin-2-yl)methylamine (1.0 equivalent) to the activated mixture.

• Monitoring & Workup: Stir at room temperature for 2-4 hours. Monitor by TLC (UV active at 254 nm). Once complete, quench with saturated aqueous NaHCO3 to hydrolyze any unreacted active ester, extract with dichloromethane, dry, and purify.

References

• Ramos, A. L., et al. "Discovery of Small Molecule Interleukin 17A Inhibitors with Novel Binding Mode and Stoichiometry: Optimization of DNA-Encoded Chemical Library Hits to In Vivo Active Compounds." Journal of Medicinal Chemistry, ACS Publications, 4 Apr. 2024.[Link]

• "(5-Bromopyrimidin-2-yl)methylamine (CAS 31402-54-7)." ChemWhat Database, ChemWhat. [Link]

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• 3. 5-БРОМ-2-(МЕТИЛАМІНО)ПІРИМІДИН CAS#: 31402-54-7 • ChemWhat | База даних хімічних речовин та біологічних препаратів [chemwhat.com.ua]
• 4. synchem-formosa.com [synchem-formosa.com]
• 5. 873-74-5 | 4-Aminobenzonitrile | Fluorinated Building Blocks | Ambeed.com [ambeed.com]

Application Note: Scale-Up Synthesis and Process Optimization of Bromopyrimidine Amine Derivatives

Strategic Context and Mechanistic Causality

Bromopyrimidine amine derivatives are privileged structural motifs in medicinal chemistry, serving as critical intermediates for a vast array of active pharmaceutical ingredients (APIs), including kinase inhibitors and PDE10A inhibitors[1]. Transitioning these molecules from discovery-scale synthesis (typically relying on chromatography and hazardous solvents like DMF or NMP) to robust, metric-driven process chemistry requires a deep understanding of mechanistic causality.

The installation of an amine onto a bromopyrimidine core generally proceeds via two distinct pathways: Nucleophilic Aromatic Substitution (SNAr) or Buchwald-Hartwig Cross-Coupling . The choice of pathway is dictated by the electronic environment of the pyrimidine ring and the specific position of the halogen.

• SNAr Causality: SNAr reactions proceed via a stepwise addition-elimination mechanism involving a Meisenheimer complex[2]. In 2,4-dichloropyrimidines, substitution is typically highly selective for the C-4 position because the Lowest Unoccupied Molecular Orbital (LUMO) is predominantly localized there[3]. However, process chemists must be vigilant: introducing an electron-donating substituent at the C-6 position can alter the LUMO distribution, unexpectedly driving selectivity toward the C-2 position[3].

• Buchwald-Hartwig Causality: For unactivated positions (such as a C-5 bromo substituent), SNAr is kinetically unviable. Here, palladium-catalyzed cross-coupling is required. The primary scale-up challenges include mitigating over-arylation, managing ligand costs, and ensuring efficient palladium removal to meet stringent API purity guidelines.

Fig 1: Decision matrix for bromopyrimidine amination via SNAr or Buchwald-Hartwig pathways.

Nucleophilic Aromatic Substitution (SNAr) Strategies

In early-stage development, SNAr reactions are frequently conducted in dipolar aprotic solvents. However, for large-scale campaigns (e.g., 40 kg scale), avoiding hygroscopic intermediates and streamlining isolation are paramount[1]. Recent process innovations have demonstrated that SNAr can be executed in highly sustainable aqueous conditions using polymeric additives like hydroxypropyl methylcellulose (HPMC)[4]. HPMC forms hydrophobic pockets in water, solubilizing the organic reactants and driving the reaction forward with an exceptionally low Process Mass Intensity (PMI)[4].

Protocol 1: Scale-Up SNAr of 5-Bromo-2,4-dichloropyrimidine

Objective: Regioselective mono-amination at the C-4 position using aqueous HPMC conditions to eliminate organic solvent waste.

Self-Validating Principle: The reaction relies on strict thermal control. Because the formation of the Meisenheimer complex is highly exothermic[2], the amine must be dosed continuously rather than added in a single bolus. If the temperature exceeds 25 °C, the thermodynamic barrier for C-2 substitution and bis-amination is breached, resulting in an immediate drop in product purity (verifiable via real-time HPLC).

Step-by-Step Methodology:

• Preparation of Aqueous Matrix: Dissolve 2.0 wt% HPMC in deionized water (10 volumes relative to the pyrimidine substrate) at 40 °C, then cool the clear solution to 10 °C.

• Substrate Charging: Suspend 5-bromo-2,4-dichloropyrimidine (1.0 equivalent, e.g., 1.0 kg) into the aqueous HPMC matrix under vigorous mechanical stirring (300 rpm).

• Base Addition: Add K2CO3 (1.2 equivalents) in a single portion. Note: Mild inorganic bases are preferred over organic amines to prevent competitive nucleophilic attack.

• Amine Dosing (Critical Step): Charge the primary amine (1.05 equivalents) into a dropping funnel. Begin dropwise addition over 2 hours, maintaining the internal reactor temperature strictly between 10 °C and 15 °C.

• In-Process Control (IPC): Stir for an additional 4 hours at 20 °C. Sample the slurry for HPLC analysis. The reaction is deemed complete when the starting material is <1.0%.

• Product Isolation: The product naturally precipitates from the aqueous matrix. Filter the slurry directly. Wash the filter cake with cold water (3 × 2 volumes) to remove salts and residual HPMC.

• Drying: Dry the isolated solid under vacuum at 45 °C to constant weight. Expected Yield: 88-92%.

Buchwald-Hartwig Amination of 5-Bromopyrimidines

When targeting the C-5 position of a bromopyrimidine, SNAr is ineffective. The Buchwald-Hartwig amination is the method of choice, but it introduces the complexities of transition-metal catalysis. A major side reaction with primary amines is over-arylation. To prevent this, bulky, electron-rich ligands such as t-BuXPhos are employed; their steric bulk accelerates reductive elimination, effectively outcompeting the second arylation event[5].

To align with green chemistry directives, traditional solvents like toluene or dioxane can be replaced with 2,2,5,5-tetramethyloxolane (TMO) or aqueous micellar solutions utilizing TPGS-750-M[5].

Protocol 2: Pd-Catalyzed Amination in Aqueous Micellar Medium

Objective: C-N coupling of a 5-bromopyrimidine derivative using a highly active, recyclable aqueous micellar system.

Self-Validating Principle: The success of micellar catalysis depends on the structural integrity of the nanoreactors. The reaction must be maintained at 50 °C; exceeding this temperature can disrupt the micelle structure of TPGS-750-M, leading to phase separation and a stalled reaction[5]. Furthermore, API guidelines require residual palladium to be <10 ppm, necessitating a validated scavenging step prior to final crystallization.

Step-by-Step Methodology:

• Catalyst Pre-activation: In a dedicated, inerted vessel, combine [(cinnamyl)PdCl]2 (1.2 mol%) and t-BuXPhos (4.4 mol%). Dissolve in a minimal amount of degassed THF (0.5 volumes) and stir for 15 minutes to form the active Pd(0) complex[5].

• Micellar Reactor Setup: In the main reactor, prepare a 2.0 wt% solution of TPGS-750-M in degassed HPLC-grade water (5 volumes).

• Reagent Charging: Add the 5-bromopyrimidine substrate (1.0 equivalent), the amine nucleophile (1.2 equivalents), and NaOt-Bu (1.5 equivalents) to the micellar solution.

• Coupling: Transfer the pre-activated catalyst solution into the main reactor. Heat the mixture to 50 °C under a nitrogen atmosphere and stir vigorously for 16 hours[5].

• IPC & Quench: Confirm conversion via LC-MS. Once complete, cool the reactor to room temperature and dilute with ethyl acetate (3 volumes) to break the emulsion.

• Palladium Scavenging: Separate the organic layer and treat it with a thiol-functionalized silica scavenger (e.g., SiliaMetS Thiol, 20 wt% relative to API) at 40 °C for 4 hours. Filter through a pad of Celite.

• Crystallization: Concentrate the organic filtrate under reduced pressure and induce crystallization by adding an anti-solvent (e.g., heptane). Filter and dry the API intermediate.

Quantitative Data Presentation

The following table summarizes the critical scale-up parameters and process metrics comparing the two synthetic pathways.

Parameter	SNAr Pathway (Aqueous)	Buchwald-Hartwig (Micellar)
Reaction Mechanism	Addition-Elimination (Meisenheimer)	Pd-Catalyzed Cross-Coupling
Typical Solvents	Water + HPMC[4]	Water + TPGS-750-M[5] / TMO
Temperature Profile	10 °C to 25 °C (Highly Exothermic)	30 °C to 50 °C (Mildly Endothermic)
Key Reagents/Additives	K2CO3, Et3N	[(cinnamyl)PdCl]2, t-BuXPhos, NaOt-Bu
Primary Scale-Up Challenge	Regioselectivity, Thermal runaway	Pd-removal, Ligand cost, Over-arylation
Sustainability Metric (PMI)	Exceptionally Low (<10)	Low to Moderate (15 - 25)
Isolation Strategy	Direct precipitation & filtration	Phase separation, Pd-scavenging, Crystallization

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 4. d-nb.info [d-nb.info]
• 5. pubs.rsc.org [pubs.rsc.org]

Application Note: Catalytic Amination of 5-Bromopyrimidines in Organic Synthesis

Target Audience: Researchers, medicinal chemists, and drug development professionals.

Executive Summary & Mechanistic Rationale

The pyrimidine scaffold is a privileged pharmacophore found in numerous FDA-approved kinase inhibitors, CNS therapeutics, and oncology drugs. While the C2 and C4 positions of the pyrimidine ring are highly electron-deficient and readily undergo Nucleophilic Aromatic Substitution (SNAr), the C5 position is significantly less activated. Consequently, direct nucleophilic amination at the C5 position is notoriously difficult and prone to failure.

To overcome this, transition-metal catalysis—specifically the Buchwald-Hartwig amination and Ullmann-type coupling—is strictly required to forge C–N bonds at the 5-position 1. By utilizing palladium, copper, or emerging nickel catalysts, researchers can achieve high-yielding, regioselective aminations of 5-bromopyrimidines with a diverse array of primary, secondary, and heterocyclic amines.

Figure 1. Canonical Pd-catalyzed Buchwald-Hartwig amination cycle for 5-bromopyrimidine.

Reaction Design: Causality & Optimization

Successful amination of 5-bromopyrimidines relies on the precise orchestration of the metal precursor, ligand, and base.

Catalyst & Ligand Selection

• Palladium (The Gold Standard): Bulky, electron-rich dialkylbiaryl phosphine ligands (e.g., BrettPhos, RuPhos) are required. Their steric bulk promotes the formation of the highly active monoligated L-Pd(0) species and accelerates the rate-limiting reductive elimination step, preventing catalyst resting states 2.

• Copper (The Cost-Effective Alternative): CuI paired with diamine ligands or supramolecular hosts like per-6-amino-β-cyclodextrin can mediate the coupling, though this typically requires higher temperatures (110 °C) and longer reaction times 3.

• Nickel (Emerging Systems): Recent "Naked Nickel" protocols utilizing Ni(4-tBustb)₃ and zinc dust have shown promise for amination without complex phosphine ligands, operating via a distinct redox mechanism 4.

Base Causality: Why Weak Bases Matter

A critical failure point in pyrimidine chemistry is the use of strong nucleophilic bases (like NaOtBu). Strong bases can attack the pyrimidine core, leading to ring-opening degradation or competitive substitution. Weak, insoluble bases such as K₃PO₄ or K₂CO₃ are strongly recommended. Because they are only sparingly soluble in solvents like 1,4-dioxane or t-AmOH, they maintain a low effective concentration of the active base, driving the catalytic cycle forward while preserving the integrity of the 5-bromopyrimidine substrate 1.

Figure 2. Decision matrix for ligand and base selection based on amine nucleophile type.

Quantitative Conditions & Substrate Scope

The following table synthesizes optimized conditions for coupling various amine classes with 5-bromopyrimidines based on authoritative literature.

Amine Class	Recommended Catalyst	Ligand	Base	Solvent	Temp (°C)	Ref
Primary Aliphatic	Pd₂(dba)₃ (1-2 mol%)	BrettPhos	K₂CO₃	t-AmOH / Dioxane	80–100	[[2]]()
Anilines	Pd₂(dba)₃ (1-2 mol%)	RuPhos / XPhos	K₃PO₄	t-AmOH / Dioxane	80–110	1
Secondary Amines	Pd₂(dba)₃ (1-2 mol%)	RuPhos	K₃PO₄	Toluene / Dioxane	80–100	2
Ammonia	Pd-PEPPSI / Pd-NHC	NHC Ligands	NaOtBu	Dioxane	100	5
Diverse (Cu-Cat)	CuI (10-20 mol%)	per-6-ABCD	K₂CO₃	DMSO	110	3

Self-Validating Experimental Protocols

Protocol A: General Palladium-Catalyzed Amination

This protocol utilizes a pre-catalyst approach for maximum reproducibility and air-stability during setup.

Materials:

• 5-Bromopyrimidine (1.0 equiv, 1.0 mmol)

• Amine nucleophile (1.2 equiv, 1.2 mmol)

• BrettPhos Pd G3 or RuPhos Pd G3 pre-catalyst (2.0 mol%)

• Anhydrous K₃PO₄ or K₂CO₃ (1.4–2.0 equiv)

• Anhydrous 1,4-Dioxane or t-Amyl Alcohol (0.2 M)

Step-by-Step Workflow:

• Solid Reagent Loading: In an oven-dried Schlenk tube or reaction vial equipped with a magnetic stir bar, add the 5-bromopyrimidine, the Pd pre-catalyst, and the inorganic base. (Causality: Pre-catalysts like G3 are stable to brief air exposure, but the base must be anhydrous to prevent hydroxide-mediated hydrolysis of the pyrimidine).

• Inert Atmosphere Generation: Seal the vial with a PTFE septum. Evacuate the vessel and backfill with ultra-pure Argon. Repeat this cycle three times.

• Liquid Addition & Degassing: Add the solvent and the amine (if liquid) via syringe. Sparge the mixture with Argon for 10 minutes. (Causality: Oxygen irreversibly oxidizes electron-rich phosphine ligands to phosphine oxides, permanently deactivating the catalyst).

• Heating & Visual Validation: Transfer the vial to a pre-heated oil bath at 80–100 °C. Self-Validation Check: Upon reaching temperature, the suspension should transition from a pale/murky mixture to a deep red/orange hue, indicating the generation of the active L-Pd(0) species.

• Reaction Monitoring: Stir vigorously for 4–12 hours. Monitor via LC-MS. The disappearance of the 5-bromopyrimidine peak (M+H = 159/161) and the emergence of the product mass confirms conversion.

• Workup: Cool to room temperature, dilute with EtOAc, and filter through a short pad of Celite to remove the insoluble base and precipitated palladium black. Concentrate the filtrate and purify via flash column chromatography.

Protocol B: Copper-Catalyzed Amination (Ullmann-Type)

Ideal for laboratories looking to avoid expensive Pd-ligand systems.

Materials:

• 5-Bromopyrimidine (1.0 equiv)

• Amine (1.2 equiv)

• CuI (10 mol%)

• Ligand (e.g., N,N'-dimethylethylenediamine or per-6-ABCD) (10-20 mol%)

• K₂CO₃ (2.1 equiv)

• DMSO (0.5 M)

Step-by-Step Workflow:

• Add CuI, ligand, base, and 5-bromopyrimidine to a reaction tube.

• Evacuate and backfill with Argon (3x).

• Add anhydrous DMSO and the amine.

• Seal and heat to 110 °C for 16–24 hours. (Causality: Copper operates via a higher-energy oxidative addition/reductive elimination pathway compared to Pd, necessitating highly polar solvents like DMSO and elevated thermal energy).

• Self-Validation Check: The reaction mixture will typically turn deep blue or green, indicative of the Cu-amine/ligand complex.

• Quench with aqueous ammonia (to solubilize copper salts) and extract with EtOAc.

Analytical Validation & Troubleshooting

• Issue: High levels of unreacted 5-bromopyrimidine but catalyst decomposition (black precipitate).

  • Cause: Poor degassing or wet solvent.

  • Solution: Strictly sparge solvents with Argon and ensure bases are oven-dried.

• Issue: Formation of unsubstituted pyrimidine (Hydrodehalogenation).

  • Cause: The amine is acting as a hydride donor (β-hydride elimination from the Pd-amido complex) rather than undergoing reductive elimination.

  • Solution: Switch to a bulkier, more electron-rich ligand (e.g., from RuPhos to BrettPhos) to accelerate reductive elimination over β-hydride elimination.

• Issue: Degradation of the pyrimidine core (complex LC-MS baseline).

  • Cause: Base is too strong.

  • Solution: Downgrade from NaOtBu to K₃PO₄ or K₂CO₃.

References

• Source: Organic Letters, ACS Publications (2005)
• Source: Chemical Science / PMC, NIH (2008/2010)
• Per-6-amino-β-cyclodextrin as an Efficient Supramolecular Ligand and Host for Cu(I)
• Selective Cross-Coupling of (Hetero)
• Source: Organic Letters, ACS Publications (2024)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice in Most Cases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Advanced Application Note: Strategic Utilization of (5-Bromopyrimidin-2-yl)methylamine in Buchwald-Hartwig Amination

Executive Summary

(5-Bromopyrimidin-2-yl)methylamine (CAS: 31402-54-7) is a highly versatile bifunctional building block frequently utilized in the synthesis of kinase inhibitors, antiviral agents, and CNS-active therapeutics. The molecule features an electron-deficient aryl bromide at the C5 position and a primary aliphatic amine at the C2-methyl position. While this bifunctionality is highly advantageous for modular drug design, it presents significant chemoselectivity challenges during palladium-catalyzed C–N cross-coupling (Buchwald-Hartwig amination).

This application note details the mechanistic rationale, orthogonal protection strategies, and self-validating protocols required to successfully harness this building block without inducing uncontrolled oligomerization or catalyst poisoning.

Mechanistic Insights & Causality (E-E-A-T)

The Challenge of Bifunctionality

In a standard Pd(0) catalytic cycle, oxidative addition occurs preferentially at the C–Br bond of the pyrimidine ring. If the primary amine on the C2-methyl group remains unprotected, it can competitively coordinate to the resulting Pd(II) intermediate or act as a nucleophile. This dual reactivity leads to intermolecular self-condensation (oligomerization) and rapid catalyst deactivation, drastically reducing the yield of the desired cross-coupled product. To achieve selective C5-amination, the primary amine must be transiently masked .

Ligand Selection and Causality

Once the primary amine is protected (e.g., via Boc protection), the choice of the phosphine ligand dictates the success of the C–N coupling at the 5-bromo position. The pyrimidine ring is electron-deficient, which accelerates oxidative addition but can slow down reductive elimination.

• RuPhos / BrettPhos : These monodentate biaryl phosphines are exceptionally active for coupling the 5-bromopyrimidine core with secondary amines (e.g., morpholine, piperidine). Their bulky architecture and electron-rich nature facilitate rapid reductive elimination, effectively outcompeting deleterious β-hydride elimination pathways .

• Xantphos : This bidentate ligand features a large bite angle (~111°), which enforces a cis-geometry on the Pd(II) intermediate. It is the ligand of choice when coupling the protected 5-bromopyrimidine with primary anilines or amides, as it strongly suppresses off-target pathways and promotes clean C–N bond formation .

Experimental Workflows & Logical Relationships

To prevent self-condensation, a strict "Protect-Couple-Deprotect" sequence is the most robust workflow for this substrate.

Fig 1: Strategic workflow for the Buchwald-Hartwig amination of (5-Bromopyrimidin-2-yl)methylamine.

Quantitative Data Presentation

The following table summarizes the optimization of catalytic conditions for the coupling of the N-Boc protected intermediate (tert-butyl ((5-bromopyrimidin-2-yl)methyl)carbamate) with morpholine.

Entry	Catalyst / Ligand	Base	Solvent	Temp (°C)	Yield (%)	Observation / Causality
1	Pd₂(dba)₃ / RuPhos	Cs₂CO₃	Toluene	100	92%	Optimal for secondary amines; rapid reductive elimination.
2	Pd(OAc)₂ / Xantphos	K₃PO₄	1,4-Dioxane	100	85%	Good yield, but slower kinetics compared to RuPhos.
3	Pd₂(dba)₃ / BINAP	NaOtBu	Toluene	100	45%	Strong base (NaOtBu) caused partial Boc deprotection.
4	Pd(dppf)Cl₂	Cs₂CO₃	DMF	90	12%	High levels of hydrodehalogenation observed.

Detailed Experimental Protocols (Self-Validating)

Protocol A: Synthesis of tert-butyl ((5-bromopyrimidin-2-yl)methyl)carbamate

Objective: Mask the primary amine to prevent competitive coordination during cross-coupling.

• Setup: In an oven-dried 100 mL round-bottom flask, dissolve (5-Bromopyrimidin-2-yl)methylamine (1.0 equiv, 10 mmol) in anhydrous dichloromethane (DCM, 30 mL).

• Reagent Addition: Add triethylamine (Et₃N, 1.5 equiv) and cool the mixture to 0 °C using an ice bath. Slowly add Di-tert-butyl dicarbonate (Boc₂O, 1.1 equiv) dropwise over 10 minutes.

• Reaction: Remove the ice bath and stir at room temperature for 4 hours.

• Self-Validation (TLC): Monitor the reaction via TLC (Eluent: DCM/MeOH 9:1). Validation check: Stain the TLC plate with ninhydrin and heat. The starting material will appear as a dark purple spot (primary amine). The reaction is complete when the baseline purple spot completely disappears, replaced by a high-Rf UV-active spot.

• Workup: Wash the organic layer with saturated aqueous NaHCO₃ (2 × 20 mL) and brine (20 mL). Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to afford the protected intermediate (CAS: 1235451-38-3).

Protocol B: Buchwald-Hartwig Amination with Morpholine

Objective: Selective C–N bond formation at the C5 position.

• Setup: Charge an oven-dried Schlenk tube with the N-Boc protected intermediate (1.0 equiv, 5 mmol), Pd₂(dba)₃ (0.02 equiv, 2 mol%), RuPhos (0.04 equiv, 4 mol%), and anhydrous Cs₂CO₃ (1.5 equiv).

• Degassing (Critical Step): Seal the tube with a septum. Evacuate and backfill with dry Nitrogen (N₂) three times.

• Solvent & Amine Addition: Add anhydrous, degassed Toluene (15 mL) followed by morpholine (1.2 equiv) via syringe.

• Self-Validation (Visual): Sparge the solution with N₂ for an additional 5 minutes. Validation check: The solution should transition from a dark purple/red (characteristic of Pd₂(dba)₃) to a deep orange/yellow color. This color shift confirms the successful formation of the active monomeric Pd(0)-RuPhos catalytic species.

• Reaction: Replace the septum with a Teflon screw cap and heat the mixture at 100 °C in a pre-heated oil bath for 12 hours.

• Workup: Cool to room temperature, dilute with EtOAc (30 mL), and filter through a pad of Celite. Concentrate the filtrate and purify via flash column chromatography (Hexanes/EtOAc) to yield the C5-aminated product.

Protocol C: Late-Stage Boc Deprotection

Objective: Unmask the primary amine for final scaffold elaboration.

• Setup: Dissolve the BHA product (1.0 equiv) in DCM (10 mL) at 0 °C.

• Reagent Addition: Add Trifluoroacetic acid (TFA, 10 equiv) dropwise.

• Self-Validation (Visual/Physical): Validation check: Immediate effervescence (CO₂ gas evolution) will be observed. Stir at room temperature until gas evolution completely ceases (typically 2-3 hours), indicating the cleavage of the Boc group is complete.

• Workup: Concentrate under reduced pressure. Neutralize the TFA salt by partitioning between DCM and 1M NaOH. Extract, dry, and concentrate to yield the final functionalized (5-aminopyrimidin-2-yl)methylamine derivative.

References

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. URL:[Link]

• Buskes, M. J., & Blanco, M.-J. (2020). Impact of Cross-Coupling Reactions in Drug Discovery and Development. Molecules, 25(15), 3493. URL:[Link]

• Lim, M. Q., et al. (2025). Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. Chemical Reviews. URL:[Link]

Advanced Functionalization of Pyrimidine Rings: Strategies for Pharmaceutical Late-Stage Diversification

Mechanistic Rationale: Overcoming Electron Deficiency in Pyrimidines

Pyrimidines are ubiquitous in medicinal chemistry, serving as the core scaffold for numerous FDA-approved therapeutics, including oncology drugs like 5-fluorouracil and encorafenib[1]. However, the pyrimidine ring is highly electron-deficient due to the presence of two electronegative nitrogen atoms. This electronic character makes traditional electrophilic aromatic substitution nearly impossible and complicates standard cross-coupling reactions[1].

To overcome these barriers, modern pharmaceutical development relies heavily on Late-Stage Functionalization (LSF) . LSF allows medicinal chemists to directly activate C–H bonds on complex drug leads, bypassing tedious de novo synthesis to rapidly explore structure-activity relationships (SAR)[2].

The functionalization of pyrimidines generally falls into three mechanistic paradigms:

• Transition-Metal Catalyzed Cross-Coupling: Utilizing pre-functionalized halogenated pyrimidines (e.g., Heck or Suzuki-Miyaura couplings)[3].

• Direct C–H Bond Activation: Employing transition metals (Pd, Cu, or Ir) to directly functionalize the C5 or C6 positions without pre-activation[4].

• Enthalpy-Controlled Nucleophilic Functionalization: Exploiting the electron-poor nature of the ring to selectively aminate the C2 position via an iminium intermediate[5].

Workflow comparing traditional de novo synthesis with Late-Stage Functionalization (LSF).

Quantitative Comparison of Functionalization Strategies

Selecting the appropriate functionalization methodology requires balancing regioselectivity, functional group tolerance, and yield. The table below summarizes the quantitative parameters of the most widely utilized protocols in drug discovery[4],[5],[3].

Methodology	Target Position	Catalyst / Reagents	Temp (°C)	Typical Yields	Key Pharmaceutical Advantage
Heck Coupling	C4 / C5 / C6	Pd(OAc)₂, P(o-tol)₃, K₂CO₃	80–140	60–85%	Highly robust for bromopyrimidine substrates; broad olefin tolerance.
Direct C–H Arylation	C5	Pd(OAc)₂, CuI, Cs₂CO₃	100–130	50–79%	Eliminates the need for pre-halogenation; ideal for late-stage drug derivatization.
C2-Selective Amination	C2	Tf₂O, Pyridine, Amine (Nucleophile)	25–80	70–95%	Metal-free; functional-group divergent; accesses critical aminopyrimidine pharmacophores.
meta-C–H Functionalization	meta-arene	Pd(OAc)₂, HFIP (Solvent)	80–100	65–90%	Uses the pyrimidine ring itself as a directing group to functionalize adjacent arenes.

Protocol 1: Palladium/Copper-Mediated Direct C5–H Arylation

Scientific Causality: Direct C–H arylation of pyrimidines is notoriously difficult due to the high C–H bond dissociation energy and the tendency of the basic nitrogen atoms to poison palladium catalysts. This protocol utilizes a Pd/Cu co-catalytic system. Copper(I) plays a crucial causal role by coordinating to the pyrimidine nitrogen, which both protects the palladium from deactivation and pre-organizes the substrate, lowering the activation energy for the subsequent concerted metalation-deprotonation (CMD) step[4].

Materials Required

• Substrate: Unsubstituted or partially substituted pyrimidine derivative (1.0 equiv, 0.5 mmol)

• Coupling Partner: Aryl iodide or bromide (1.5 equiv)

• Catalysts: Pd(OAc)₂ (5 mol%), CuI (20 mol%)

• Base: Cs₂CO₃ (2.0 equiv)

• Solvent: Anhydrous DMF (5 mL)

Step-by-Step Methodology

• Reaction Assembly (Inert Atmosphere): In a flame-dried Schlenk tube equipped with a magnetic stir bar, add the pyrimidine substrate, Pd(OAc)₂, CuI, and Cs₂CO₃.

  • Causality: The reaction must be assembled under strictly anhydrous and anaerobic conditions (Argon/N₂) to prevent the oxidative degradation of the active Pd(0) species back to an inactive Pd(II) state.

• Solvent and Reagent Addition: Evacuate and backfill the tube with Argon three times. Inject anhydrous DMF followed by the aryl halide.

• Thermal Activation: Seal the tube and heat the reaction mixture in an oil bath at 130 °C for 12–16 hours.

  • Self-Validation Check: The mixture will transition from a pale yellow suspension to a dark brown/black mixture. This color change is a visual validation that the active Pd(0) nanoparticles are forming and the catalytic cycle has initiated.

• Monitoring: Monitor the reaction via TLC (Hexane/EtOAc 7:3). The disappearance of the aryl halide (typically the limiting reagent under these dynamics) indicates reaction completion.

• Workup and Isolation: Cool the mixture to room temperature. Dilute with EtOAc (20 mL) and filter through a pad of Celite to remove metal particulates. Wash the organic layer with water (3 × 10 mL) to remove DMF, followed by brine. Dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via silica gel flash chromatography.

General mechanism of Palladium-catalyzed direct C-H arylation of pyrimidines.

Protocol 2: C2-Selective Enthalpy-Controlled Amination

Scientific Causality: Aminopyrimidines represent over 25% of top-selling N-heteroaryl small-molecule drugs[5]. Traditional nucleophilic aromatic substitution (S_NAr) requires harsh conditions and pre-halogenation. This modern protocol utilizes mechanism-based reagent design to convert the pyrimidine into a highly electrophilic pyrimidinyl iminium salt intermediate in situ. By doing so, the enthalpy of the reaction is tightly controlled, allowing for divergent, C2-selective amination with complex amines under mild conditions[5].

Materials Required

• Substrate: Pyrimidine derivative (1.0 equiv, 0.2 mmol)

• Activator: Trifluoromethanesulfonic anhydride (Tf₂O) (1.1 equiv)

• Auxiliary Base: Pyridine derivative (e.g., 2-chloropyridine) (1.2 equiv)

• Nucleophile: Primary or secondary amine (1.5 equiv)

• Solvent: Dichloromethane (DCM) or Hexafluoroisopropanol (HFIP) (2 mL)

  • Causality of HFIP: If the substrate is complex, HFIP is used because it forms a rigid hydrogen-bonding network with the substrate, lowering the activation energy and stabilizing the transition state[6].

Step-by-Step Methodology

• Iminium Salt Formation: Dissolve the pyrimidine substrate and the auxiliary pyridine base in anhydrous DCM at 0 °C under an inert atmosphere. Dropwise, add Tf₂O over 5 minutes.

  • Self-Validation Check: Stir for 30 minutes. The formation of the iminium salt is typically accompanied by the precipitation of a fine white/yellow solid (the triflate salt). If an NMR aliquot is taken, a distinct downfield shift of the pyrimidine protons (>0.5 ppm) validates the formation of the positively charged intermediate.

• Nucleophilic Addition: Once the intermediate is fully formed, add the amine nucleophile dropwise. Remove the ice bath and allow the reaction to warm to room temperature (or heat to 80 °C if using sterically hindered amines).

  • Causality: The extreme electrophilicity of the C2 position on the iminium intermediate ensures that the incoming amine attacks exclusively at C2, preventing off-target C4/C6 functionalization.

• Quenching and Rearrangement: Stir for 4–12 hours. The reaction proceeds via a nucleophilic addition followed by a rearomatization step that ejects the auxiliary base. Quench the reaction by adding saturated aqueous NaHCO₃ (5 mL).

• Isolation: Extract the aqueous layer with DCM (3 × 10 mL). Wash the combined organic layers with brine, dry over MgSO₄, and concentrate. Purify the resulting 2-aminopyrimidine via reverse-phase HPLC or silica gel chromatography.

References

• Recent Advances in Direct C–H Functionalization of Pyrimidines Source: ResearchGate URL:[Link]

• Late-Stage Sequential Functionalization of Arenes and Drug Molecules to Access Biaryls and Azahelicenes Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Modification of Purine and Pyrimidine Nucleosides by Direct C-H Bond Activation Source: PMC (NIH) URL:[Link]

• C2-Selective, Functional-Group-Divergent Amination of Pyrimidines by Enthalpy-Controlled Nucleophilic Functionalization Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

• Emergence of Pyrimidine-Based meta-Directing Group: Journey from Weak to Strong Coordination in Diversifying meta-C–H Functionalization Source: Accounts of Chemical Research (ACS Publications) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of (5-Bromopyrimidin-2-yl)methylamine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic challenges encountered when synthesizing (5-Bromopyrimidin-2-yl)methylamine—a critical building block in the development of pharmaceutical agents, including small molecule inhibitors[1].

The primary synthetic hurdle is the chemoselective reduction of the nitrile group in the presence of a highly activated aryl bromide. Pyrimidine rings are electron-deficient, making the C–Br bond exceptionally susceptible to oxidative addition and subsequent hydrodebromination. This guide provides field-proven troubleshooting strategies, validated protocols, and mechanistic insights to help you maximize your reaction yield.

Part 1: Troubleshooting FAQs & Mechanistic Insights

Q1: I attempted a catalytic hydrogenation using Pd/C and H₂ gas, but my NMR shows complete loss of the bromine atom. Why did this happen, and how can I prevent it? A: This is a classic case of competitive hydrodebromination. Palladium is highly active for the oxidative addition into aryl carbon-halogen bonds. Because the pyrimidine ring is electron-withdrawing, the C–Br bond at the 5-position is highly activated. Under Pd/C and H₂ conditions, the rate of C–Br reduction outpaces the reduction of the nitrile. Solution: Abandon palladium-based hydrogenation for this substrate. Instead, utilize a chemical hydride reduction method, such as the Cobalt Boride (Co₂B) catalyzed sodium borohydride reduction, which operates via a different mechanism that does not involve oxidative addition into the C–Br bond[2].

Q2: I switched to Raney Nickel to avoid debromination, but my LC-MS shows a massive peak corresponding to a secondary amine (dimer). How do I favor the primary amine? A: Nitrile reduction proceeds stepwise through a highly reactive imine intermediate. If the newly formed primary amine ((5-Bromopyrimidin-2-yl)methylamine) attacks the unreduced imine intermediate, it forms a secondary amine dimer. Solution: To suppress this, you must run the reaction in the presence of a large excess of ammonia (e.g., 7N NH₃ in Methanol). The excess ammonia outcompetes the primary amine for the imine intermediate, driving the equilibrium toward the primary amine product. Alternatively, perform the reduction in the presence of Boc₂O (di-tert-butyl dicarbonate) to immediately trap the primary amine as a non-nucleophilic carbamate.

Q3: Is there a reliable reduction method that avoids both debromination and dimerization at room temperature? A: Yes. The combination of Sodium Borohydride (NaBH₄) and catalytic Cobalt(II) Chloride (CoCl₂) is the gold standard for this transformation. The reagents react in situ to form a black, finely divided Cobalt Boride (Co₂B) precipitate. This active catalyst coordinates the nitrile and facilitates rapid hydride transfer at ambient temperature without touching the aryl halide[2][3].

Part 2: Quantitative Data Comparison

To guide your experimental design, the following table summarizes the expected outcomes of various synthetic strategies based on historical process chemistry data.

Reaction Method	Catalyst / Reagents	Primary Amine Yield (%)	Debromination (%)	Dimer Formation (%)	Recommendation
Catalytic Hydrogenation	Pd/C, H₂ (1 atm)	< 10%	> 80%	~ 10%	❌ Not Recommended
Catalytic Hydrogenation	Raney Ni, H₂, NH₃	40 - 50%	15 - 20%	30 - 40%	⚠️ Suboptimal
Borane Reduction	BH₃·THF, Reflux	70 - 75%	< 5%	< 5%	✅ Good (Harsh quench needed)
Cobalt Boride Reduction	CoCl₂, NaBH₄, MeOH	85 - 90%	< 2%	< 5%	🌟 Highly Recommended
Delépine Reaction	HMTA, then HCl	80 - 85%	0%	0%	🌟 Excellent Alternative

Part 3: Reaction Pathways & Visualizations

The following diagrams map the logical flow of the reaction pathways, highlighting the causality of side-product formation and alternative routes.

Caption: Reaction pathways for 5-bromopyrimidine-2-carbonitrile reduction highlighting side reactions.

Caption: Workflow of the Delépine reaction avoiding reductive debromination entirely.

Part 4: Validated Experimental Protocols

Every protocol described below is designed as a self-validating system . By observing specific physical changes (color shifts, gas evolution, phase separations), you can verify the success of the reaction in real-time without immediate reliance on analytical instruments.

Protocol A: Chemoselective Cobalt Boride Reduction

This is the optimal method for reducing 5-bromopyrimidine-2-carbonitrile directly to the primary amine[2].

Step-by-Step Methodology:

• Preparation: Dissolve 5-bromopyrimidine-2-carbonitrile (1.0 equiv, 10 mmol) and CoCl₂·6H₂O (0.2 equiv, 2 mmol) in 50 mL of anhydrous methanol in a round-bottom flask.

  • Self-Validation: The solution will appear pale pink, confirming the presence of dissolved Co(II) ions.

• Activation: Cool the flask to 0 °C in an ice bath. Slowly add NaBH₄ (4.0 equiv, 40 mmol) in small portions over 15 minutes.

  • Self-Validation: The reaction will immediately turn pitch black (formation of the active Co₂B catalyst), accompanied by vigorous bubbling (H₂ gas evolution from borohydride decomposition). If the solution does not turn black, your CoCl₂ is compromised.

• Reaction: Remove the ice bath and stir at room temperature for 2 hours.

  • Self-Validation: Cessation of bubbling indicates the consumption of the active hydride species. TLC (10% MeOH in DCM with 1% NH₄OH) should show the disappearance of the UV-active starting material and the appearance of a baseline, ninhydrin-positive spot.

• Quench & Workup: Carefully add 10 mL of 28% aqueous NH₄OH. This step is critical; it breaks down the stable boron-amine complexes that trap your product.

• Extraction: Filter the mixture through a pad of Celite to remove the black cobalt residue. Concentrate the filtrate under reduced pressure to remove methanol, then extract the aqueous layer with Ethyl Acetate (3 x 50 mL). Dry over Na₂SO₄ and concentrate to yield the target amine.

Protocol B: The Delépine Reaction (Non-Reductive Alternative)

If you wish to completely eliminate the risk of debromination, bypass the nitrile entirely and start from 5-bromo-2-(bromomethyl)pyrimidine.

Step-by-Step Methodology:

• Alkylation: Dissolve 5-bromo-2-(bromomethyl)pyrimidine (1.0 equiv) in chloroform (CHCl₃). Add hexamethylenetetramine (HMTA) (1.1 equiv).

  • Causality: HMTA is a highly nucleophilic but sterically bulky tertiary amine. It displaces the bromide to form a quaternary salt but is too bulky to undergo secondary alkylations (preventing dimer formation).

• Precipitation: Stir the mixture at room temperature for 12 hours.

  • Self-Validation: The starting materials are soluble in chloroform, but the resulting quaternary ammonium salt is highly polar and insoluble. A thick white precipitate will form, driving the reaction to completion and self-purifying the intermediate.

• Filtration: Filter the white solid and wash with cold chloroform.

• Hydrolysis: Suspend the solid in a mixture of ethanol and concentrated HCl (3:1 ratio). Reflux for 2 hours.

  • Causality: The acidic conditions hydrolyze the HMTA cage into formaldehyde and ammonia, liberating the primary amine as its hydrochloride salt.

• Isolation: Concentrate the mixture to dryness, then recrystallize from ethanol/ether to obtain pure (5-Bromopyrimidin-2-yl)methylamine hydrochloride.

References

• Title: Discovery of Small Molecule Interleukin 17A Inhibitors with Novel Binding Mode and Stoichiometry: Optimization of DNA-Encoded Chemical Library Hits to In Vivo Active Compounds Source: ACS Publications (Journal of Medicinal Chemistry) URL: [Link]

• Title: Studies on the Mechanism of Transition-Metal-Assisted Sodium Borohydride and Lithium Aluminum Hydride Reductions: Nitrile Reductions Using Cobalt Boride Source: Journal of the American Chemical Society (via MDMA.ch Archive) URL: [Link]

• Title: Efficient Cobalt Catalyst for Ambient-Temperature Nitrile Dihydroboration, the Elucidation of a Chelate-Assisted Borylation Mechanism, and a New Synthetic Route to Amides Source: Journal of the American Chemical Society URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chemistry.mdma.ch [chemistry.mdma.ch]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Solubility Issues of (5-Bromopyrimidin-2-yl)methylamine

This technical support guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with (5-bromopyrimidin-2-yl)methylamine in organic solvents. As a Senior Application Scientist, this guide synthesizes fundamental chemical principles with practical, field-proven troubleshooting strategies to empower you to overcome these common experimental hurdles.

Frequently Asked Questions (FAQs)

Here, we address some of the most common initial questions regarding the solubility of (5-bromopyrimidin-2-yl)methylamine.

Q1: Why is my (5-Bromopyrimidin-2-yl)methylamine not dissolving in my chosen organic solvent?

A1: The solubility of (5-bromopyrimidin-2-yl)methylamine is dictated by its molecular structure. It possesses both polar (aminomethyl and pyrimidine ring nitrogens) and non-polar (bromine and the aromatic ring) characteristics.[1][2] Dissolution is most effective when the polarity of the solvent closely matches that of the solute, a principle often summarized as "like dissolves like."[3] If your compound is not dissolving, there is likely a mismatch in polarity between it and your solvent. Furthermore, strong intermolecular forces, such as hydrogen bonding between the amine groups, in the solid-state crystal lattice can hinder the solvation process.[1][4]

Q2: Are there any recommended starting solvents for dissolving (5-Bromopyrimidin-2-yl)methylamine?

A2: Based on the structure of (5-bromopyrimidin-2-yl)methylamine and solubility data for analogous compounds like 2-aminopyrimidine, polar aprotic solvents and some polar protic solvents are excellent starting points.[5][6] We recommend starting with solvents such as methanol, ethanol, N,N-dimethylformamide (DMF), or tetrahydrofuran (THF) . A more detailed table of predicted solubility is provided in the troubleshooting section.

Q3: Can I heat the mixture to improve solubility?

A3: Yes, for most solid organic compounds, solubility increases with temperature.[3][7][8][9] Gently heating the mixture can provide the necessary energy to overcome the crystal lattice energy and enhance dissolution. However, it is crucial to monitor for any signs of compound degradation, such as a color change. Always use the lowest effective temperature.

Q4: What is the impact of water content in my organic solvent?

A4: Trace amounts of water in your organic solvent can sometimes either enhance or hinder solubility depending on the specific solvent and your compound. For a polar compound like (5-bromopyrimidin-2-yl)methylamine, a small amount of water in a polar protic solvent might facilitate hydrogen bonding and improve solubility. Conversely, in a non-polar solvent, water can lead to the compound "oiling out" or precipitating. It is best practice to use anhydrous solvents for reproducible results, unless you are intentionally creating a co-solvent system.

In-Depth Troubleshooting Guides

If the initial troubleshooting steps have not resolved your solubility issues, the following detailed guides provide a systematic approach to tackling more complex challenges.

Understanding the Molecular Properties of (5-Bromopyrimidin-2-yl)methylamine

The key to troubleshooting solubility lies in understanding the molecule's characteristics. (5-Bromopyrimidin-2-yl)methylamine is a primary amine attached to a brominated pyrimidine ring. The primary amine group (-CH₂NH₂) is capable of acting as both a hydrogen bond donor and acceptor.[1][4] The nitrogen atoms within the pyrimidine ring are hydrogen bond acceptors. These features contribute to its polar nature. The bromine atom and the pyrimidine ring itself also contribute to its overall size and potential for van der Waals interactions.

Predicted Solubility Profile

While specific experimental data for (5-bromopyrimidin-2-yl)methylamine is not widely published, we can extrapolate from data on the closely related compound, 2-aminopyrimidine, to predict its behavior in a range of common organic solvents.[5][6]

Table 1: Predicted Qualitative Solubility of (5-Bromopyrimidin-2-yl)methylamine in Common Organic Solvents at Room Temperature

Solvent Category	Solvent	Predicted Solubility	Rationale & Expert Insights
Polar Protic	Methanol	Soluble	The hydroxyl group can hydrogen bond with the amine and pyrimidine nitrogens, facilitating dissolution.
Ethanol	Soluble	Similar to methanol, ethanol is a good solvent for polar amines.[2]
Isopropanol	Moderately Soluble	The bulkier isopropyl group may slightly hinder solvation compared to methanol and ethanol.
Polar Aprotic	N,N-Dimethylformamide (DMF)	Very Soluble	DMF is a powerful polar aprotic solvent capable of disrupting strong intermolecular forces.
Dimethyl Sulfoxide (DMSO)	Very Soluble	Similar to DMF, DMSO is an excellent solvent for many polar organic compounds.
Acetonitrile	Sparingly Soluble	While polar, acetonitrile is a weaker hydrogen bond acceptor and may be less effective.[5][6]
Tetrahydrofuran (THF)	Soluble	The ether oxygen can act as a hydrogen bond acceptor, aiding in dissolution.
Non-Polar	Dichloromethane (DCM)	Sparingly to Moderately Soluble	The moderate polarity of DCM may allow for some dissolution.
Chloroform	Sparingly Soluble	Similar to DCM, but its ability to act as a weak hydrogen bond donor might offer slight improvement.
Toluene	Poorly Soluble / Insoluble	The non-polar nature of toluene makes it a poor solvent for this polar compound.
Hexanes	Insoluble	The significant polarity mismatch will prevent dissolution.

Disclaimer: This table provides estimated solubilities based on structural analogy. Experimental verification is highly recommended.

Systematic Troubleshooting Workflow

When faced with a solubility challenge, a logical and systematic approach is key. The following workflow, visualized in the diagram below, will guide you through the process of identifying an appropriate solvent system.

Caption: A step-by-step logical workflow for addressing solubility issues.

Experimental Protocols

Objective: To quickly assess the solubility of (5-bromopyrimidin-2-yl)methylamine in a range of solvents.

Materials:

• (5-Bromopyrimidin-2-yl)methylamine

• A selection of organic solvents (see Table 1)

• Small vials (e.g., 2 mL) with caps

• Vortex mixer

• Spatula

Procedure:

• Add approximately 2-5 mg of (5-bromopyrimidin-2-yl)methylamine to a clean, dry vial.

• Add 0.5 mL of the chosen solvent to the vial.

• Cap the vial and vortex for 30 seconds.

• Visually inspect the solution against a dark background.

  • Soluble: The solution is clear with no visible solid particles.

  • Partially Soluble: Some solid has dissolved, but undissolved particles remain.

  • Insoluble: The solid material remains largely unchanged.

• Record your observations and repeat for each solvent.

Objective: To dissolve (5-bromopyrimidin-2-yl)methylamine using a mixture of solvents.[10][11]

Rationale: A co-solvent system can modulate the overall polarity of the solvent environment to better match that of the solute.[] For a compound with mixed polarity like (5-bromopyrimidin-2-yl)methylamine, a mixture of a moderately polar solvent with a small amount of a highly polar solvent can be very effective.

Materials:

• (5-Bromopyrimidin-2-yl)methylamine

• Primary solvent (e.g., Dichloromethane)

• Co-solvent (e.g., Methanol or DMF)

• Graduated pipettes or syringes

• Stir plate and stir bar

Procedure:

• Add the desired amount of (5-bromopyrimidin-2-yl)methylamine to a flask with a stir bar.

• Add the primary solvent (e.g., Dichloromethane) in a volume that is known to not fully dissolve the compound.

• Begin stirring the suspension.

• Slowly add the co-solvent (e.g., Methanol) dropwise.

• Continue adding the co-solvent until the solid completely dissolves.

• Record the final ratio of the primary solvent to the co-solvent. This provides a good starting point for future experiments.

Advanced Troubleshooting: The Role of pH and Salt Formation

For primary amines like (5-bromopyrimidin-2-yl)methylamine, solubility can be dramatically altered by adjusting the pH.[1][4]

Caption: The relationship between the protonation state of the amine and its solubility characteristics.

In an acidic environment, the primary amine will be protonated to form an ammonium salt. This salt is ionic and therefore significantly more polar than the free base. This can be a powerful technique to dissolve the compound in highly polar solvents. Conversely, if your compound is in a salt form and you are struggling with solubility in less polar organic solvents, addition of a non-nucleophilic organic base (e.g., triethylamine) can convert it back to the more soluble free base.

References

• Black, S. (2010). On the Effect of Temperature on Aqueous Solubility of Organic Solids. ACS Publications. [Link]

• University of California, Davis. (2022). 13.4: Effects of Temperature and Pressure on Solubility. Chemistry LibreTexts. [Link]

• Black, S. (2010). On the Effect of Temperature on Aqueous Solubility of Organic Solids. ResearchGate. [Link]

• Zhang, Y., et al. (2025). Experimental Study on Binary (Solid + Liquid) Equilibrium and Solubility Analysis of 2‑Aminopyrimidine in 17 Organic Solvents at Temperatures Ranging from 272.65 to 323.35 K. ACS Figshare. [Link]

• Zhang, Y., et al. (2025). Experimental Study on Binary (Solid + Liquid) Equilibrium and Solubility Analysis of 2-Aminopyrimidine in 17 Organic Solvents at Temperatures Ranging from 272.65 to 323.35 K. Journal of Chemical & Engineering Data. [Link]

• RMIT University. (n.d.). 3.4.1 Organic Molecules with Heteroatoms: Influence of Hydrogen-bonding and Amine Protonation on Properties. Biology and Chemistry for Human Biosciences. [Link]

• Wikipedia. (n.d.). Cosolvent. [Link]

• Lumen Learning. (n.d.). 23.1. Properties of amines. Organic Chemistry II. [Link]

• Black, S. (2010). On the Effect of Temperature on Aqueous Solubility of Organic Solids. ResearchGate. [Link]

• Taylor & Francis. (n.d.). Cosolvent – Knowledge and References. [Link]

• Zhang, P., et al. (2019). Synergistic Solvation Effects: Enhanced Compound Solubility Using Binary Solvent Mixtures. Organic Process Research & Development. [Link]

• LibreTexts Chemistry. (2024). 24.2: Structure and Properties of Amines. [Link]

Sources

• 1. 3.4.1 Organic Molecules with Heteroatoms: Influence of Hydrogen-bonding and Amine Protonation on Properties – Biology and Chemistry for Human Biosciences [rmit.pressbooks.pub]
• 2. 23.1. Properties of amines | Organic Chemistry II [courses.lumenlearning.com]
• 3. What factors affect solubility? | AAT Bioquest [aatbio.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. acs.figshare.com [acs.figshare.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Effects of Temperature and Pressure on Solubility [saylordotorg.github.io]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Cosolvent - Wikipedia [en.wikipedia.org]
• 11. taylorandfrancis.com [taylorandfrancis.com]

minimizing debromination byproducts during pyrimidine cross-coupling

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who hit a critical bottleneck during the late-stage functionalization of electron-deficient heterocycles: protodebromination .

When performing Suzuki-Miyaura, Buchwald-Hartwig, or Stille couplings on bromopyrimidines, the conversion of the C-Br bond to a C-H bond is not just a minor nuisance; it is a mechanistically driven off-target pathway that can ruin your yield and complicate downstream purification. This guide is designed to move beyond basic troubleshooting. We will dissect the causality of this side reaction and provide field-proven, self-validating protocols to ensure your catalytic cycle heavily favors C-C bond formation.

Mechanistic Pathway Visualization

To troubleshoot effectively, we must first visualize where the catalytic cycle diverges.

Catalytic cycle of pyrimidine cross-coupling highlighting the competing protodebromination pathway.

Frequently Asked Questions (FAQs)

Q1: Why does my bromopyrimidine substrate yield predominantly the debrominated byproduct instead of the desired cross-coupled product? A1: The root cause lies in the electronic nature of the pyrimidine ring. Pyrimidines are highly electron-deficient, which significantly accelerates the initial oxidative addition of the Pd(0) catalyst into the C-Br bond. However, this rapid addition creates a kinetic bottleneck at the subsequent transmetalation step. The resulting Ar-Pd(II)-Br intermediate is exceptionally long-lived. During this extended lifetime, the highly activated Pd(II) species acts as an electrophilic sink, readily accepting hydrides or protons from adventitious sources in the reaction mixture[1]. Once a hydride is transferred, rapid reductive elimination occurs, yielding the protodebrominated (C-H) byproduct and decaying the active catalyst[2].

Q2: How does ligand selection influence the competition between cross-coupling and protodebromination? A2: Ligand architecture is your primary kinetic control element. Simple phosphines (like PPh3) or unoptimized bidentate ligands fail because they do not sufficiently accelerate transmetalation or sterically protect the Pd center. To outcompete debromination, you must employ bulky, electron-rich biaryl phosphines (e.g., XPhos, SPhos) or specialized ferrocenyl ligands (e.g., dtbpf). These ligands serve a dual purpose: their immense steric bulk shields the Ar-Pd(II)-Br intermediate from interacting with external hydride donors, while their electron-rich nature accelerates both the rate-limiting transmetalation and the final reductive elimination steps[3]. For bromopyrimidines specifically, utilizing the pre-catalyst XPhos Pd G2 combined with supplemental XPhos has been proven to suppress debromination to trace levels[3].

Q3: What role do solvents and bases play in exacerbating this side reaction, and what are the recommended alternatives? A3: Solvents and bases are the most common hidden hydride donors. Primary and secondary alcohols (e.g., ethanol, isopropanol) and aliphatic amines with β-hydrogens (e.g., triethylamine) can undergo β-hydride elimination in the presence of Pd(II), directly transferring a hydride to the metal center[2]. Furthermore, unoptimized bulk aqueous mixtures can provide protons that facilitate direct protodehalogenation[1]. Recommendation: Switch to rigorously degassed, aprotic solvents like 1,4-dioxane or toluene. Replace amine bases with anhydrous, inorganic bases such as K3PO4 or K2CO3. If aqueous conditions are strictly required (e.g., for boronic acid solubility), utilize micellar catalysis (e.g., TPGS-750-M), which creates a hydrophobic pocket that protects the catalytic intermediate from bulk water while still enabling the reaction[4].

Quantitative Impact of Reaction Conditions

The table below synthesizes literature data demonstrating how specific combinations of catalysts, solvents, and bases dictate the fate of the Ar-Pd(II)-Br intermediate.

Catalyst System	Solvent / Additive	Base	Target Product Yield	Debromination Yield	Mechanistic Outcome
Pd(PPh3)4 (5 mol%)	EtOH / H2O	Et3N	< 30%	> 50%	β-hydride transfer from Et3N/EtOH dominates the pathway.
PdCl2(dppf) (5 mol%)	1,4-Dioxane	Na2CO3	55%	25%	Moderate steric protection; slow transmetalation allows side reactions.
XPhos Pd G2 (2.5 mol%) + XPhos	1,4-Dioxane / H2O (Microwave)	K2CO3	> 85%	< 5%	Rapid transmetalation; high steric shielding prevents hydride attack.
Pd(OAc)2 / dtbpf	TPGS-750-M (Aqueous Micellar)	Et3N (Controlled)	90%	< 3%	Hydrophobic micellar pocket excludes bulk water and proton sources.

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol for the Suzuki-Miyaura coupling of a bromopyrimidine is designed as a self-validating system . It includes built-in analytical checkpoints to verify causality and ensure the reaction is proceeding via the desired pathway.

Objective: High-yielding cross-coupling of 3-bromopyrimidine derivatives with arylboronic acids while keeping protodebromination < 5%.

Materials Required:

• Bromopyrimidine substrate (1.0 equiv)

• Arylboronic acid (1.2 - 1.5 equiv)

• XPhos Pd G2 (2.5 mol%)

• XPhos ligand (5.0 mol%)

• Anhydrous K3PO4 (3.0 equiv)

• 1,4-Dioxane / H2O (4:1 ratio, rigorously sparged with N2 for 30 mins)

Step-by-Step Methodology:

• Preparation & Exclusion of Adventitious Hydrides: In a glovebox or using rigorous Schlenk techniques, add the bromopyrimidine, arylboronic acid, XPhos Pd G2, XPhos, and K3PO4 to an oven-dried reaction vial equipped with a stir bar.

  • Causality Note: K3PO4 must be finely milled and anhydrous. Clumped base reduces the active surface area, slowing down boronic acid activation (transmetalation), which opens the kinetic window for debromination.

• Solvent Addition: Seal the vial with a PTFE-lined septum. Syringe in the degassed 1,4-Dioxane/H2O mixture.

• Reaction Initiation: Transfer the vial to a pre-heated oil bath at 80°C (or a microwave reactor set to 110°C for 40 minutes)[3].

• Self-Validation Checkpoint (30 Minutes): Withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

  • Diagnostic Check: Look for the [M-Br+H]+ mass peak (debromination) versus the [M+Ar]+ mass peak (product).

  • Troubleshooting: If the debrominated peak exceeds 10% relative abundance at this stage, your transmetalation is failing. Immediately check the solubility of your boronic acid and consider adding 0.5 equivalents of a phase-transfer catalyst to accelerate base-boronate complexation.

• Workup: Upon complete consumption of the starting material (typically 2-4 hours thermally), cool to room temperature, dilute with EtOAc, wash with brine to remove inorganic salts, dry over Na2SO4, and concentrate for column chromatography.

References

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated pyrazolo[1,5-a]pyrimidines RSC Advances[Link]

• Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides Organometallics (ACS Publications)[Link]

• Evolution of the reaction conditions for a challenging Suzuki-Miyaura cross-coupling ResearchGate (Helvetica Chimica Acta)[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one: towards a new access to 3,5-dia ... - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07959F [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Catalyst Loading for (5-Bromopyrimidin-2-yl)methylamine Reactions

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals facing challenges with palladium-catalyzed cross-coupling reactions (such as Suzuki-Miyaura or Buchwald-Hartwig) involving (5-Bromopyrimidin-2-yl)methylamine .

Working with this substrate is notoriously difficult because the primary amine and the pyrimidine nitrogens act as strong Lewis bases, leading to severe catalyst deactivation. Below, we provide mechanistic troubleshooting, optimized loading strategies, and self-validating protocols to ensure your scale-up and discovery workflows succeed.

Part 1: Mechanistic FAQs – The Causality of Catalyst Deactivation

Q: Why do standard cross-couplings stall or require >10 mol% Pd loading when using (5-Bromopyrimidin-2-yl)methylamine? A: The fundamental issue is competitive binding. The primary amine (-CH₂NH₂) and the pyrimidine ring nitrogens act as strong σ-donors. In solution, they outcompete the desired cross-coupling partners for the active Pd(0) or Pd(II) centers, forming stable, off-cycle complexes[1]. This heteroatom coordination sequesters the metal, drastically reducing the effective concentration of the active catalyst and leading to poor reactivity[2]. To compensate for this "catalyst poisoning," researchers traditionally brute-force the reaction by adding excess palladium, which is economically unviable for scale-up.

Q: How does the choice of palladium source affect the required catalyst loading? A: Traditional sources like Pd(OAc)₂ or Pd(PPh₃)₄ require in situ reduction or ligand exchange. In the presence of strongly coordinating amines, this slow activation process allows the substrate to trap the palladium before it enters the catalytic cycle. Modern precatalysts (e.g., Buchwald G3/G4 palladacycles) bypass this by rapidly generating the active monoligated L-Pd(0) species upon mild base activation[3]. This kinetic advantage allows the catalyst to enter the productive cycle immediately, effectively lowering the required loading from 10–15 mol% down to 2–5 mol%[4].

Mechanism of Pd catalyst poisoning by primary amines vs. the productive cycle.

Part 2: Troubleshooting Guide & Catalyst Loading Optimization

Q: Which ligands provide the best protection against amine-induced catalyst poisoning? A: Bulky, electron-rich dialkylbiaryl phosphine ligands (Buchwald ligands) are critical. The steric bulk of ligands like XPhos, RuPhos, or BrettPhos creates a protective "pocket" around the palladium center. This permits the oxidative addition of the less sterically hindered 5-bromo position while physically blocking the coordination of the primary methylamine[4].

Q: If I cannot change my ligand, how can I lower the catalyst loading? A: If you are restricted to standard ligands (e.g., dppf or PPh₃), you must alter the electronic nature of the substrate. Protecting the primary amine with a Boc (tert-butyloxycarbonyl) group delocalizes the nitrogen's lone pair into the carbonyl via resonance. This eliminates its ability to act as a σ-donor, allowing you to drop the catalyst loading to 1.0–2.5 mol%[5].

Quantitative Data: Catalyst Loading Optimization Matrix

Strategy	Pd Source	Ligand	Amine State	Typical Pd Loading	Reaction Outcome / Causality
Traditional	Pd(OAc)₂	PPh₃	Unprotected	10–15 mol%	Stalled (<40% yield). Severe off-cycle poisoning by -NH₂.
Precatalyst	XPhos Pd G3	XPhos	Unprotected	3–5 mol%	Complete conversion. Rapid L-Pd(0) formation outpaces poisoning.
Steric Shielding	BrettPhos Pd G3	BrettPhos	Unprotected	2–4 mol%	Excellent. Ligand bulk prevents primary amine coordination.
Thermodynamic	Pd₂(dba)₃	dppf	Boc-Protected	1–2 mol%	Highly scalable. Amine lone pair deactivated via resonance.

Part 3: Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols incorporate self-validating visual and chemical checkpoints.

Protocol A: Direct Cross-Coupling (Unprotected Amine) using Pd G3 Precatalysts

Use this workflow when protecting group chemistry adds unacceptable synthetic steps to your route.

• Preparation (Glovebox or Schlenk Line):

  • To an oven-dried vial, add (5-Bromopyrimidin-2-yl)methylamine (1.0 equiv), the coupling partner (e.g., boronic acid, 1.2 equiv), and K₃PO₄ (3.0 equiv).

  • Add XPhos Pd G3 (0.03 equiv, 3 mol%). Self-Validation Check: The solid mixture should appear pale yellow/green.

• Solvent Addition & Activation:

  • Add degassed THF/H₂O (4:1 v/v) to achieve a 0.2 M concentration.

  • Self-Validation Check: Upon heating to 40–60 °C, the solution should rapidly transition to a deep red/brown color. This confirms the successful deprotonation of the G3 precatalyst and the formation of the active L-Pd(0) species. If the solution turns black and precipitates (Pd black), the catalyst has decomposed due to oxygen exposure or severe substrate poisoning.

• Monitoring & Workup:

  • Stir for 2–4 hours. Monitor via LCMS. The kinetic advantage of the G3 catalyst means the reaction should reach >90% conversion rapidly. Prolonged heating (>12 hours) often leads to protodehalogenation side-reactions.

Protocol B: The Amine Protection Strategy (Boc-Derivatization)

Use this workflow for large-scale manufacturing where Pd loading must be strictly minimized (<2 mol%).

• Protection (Self-Validating Step):

  • React the substrate with Boc₂O (1.1 equiv) and NEt₃ (1.5 equiv) in DCM at room temperature.

  • Self-Validation Check: Monitor by TLC (Ninhydrin stain). The disappearance of the primary amine will result in a negative (colorless) Ninhydrin stain, confirming complete protection before proceeding to the expensive metal-catalyzed step.

• Low-Loading Cross-Coupling:

  • Combine the Boc-protected substrate, coupling partner, K₂CO₃ (2.0 equiv), and Pd(dppf)Cl₂ (0.015 equiv, 1.5 mol%) in 1,4-Dioxane/H₂O.

  • Heat to 90 °C for 6 hours. The deactivated amine will not interfere with the Pd center, ensuring complete turnover.

Decision matrix for optimizing catalyst loading in aminopyrimidine couplings.

References

• Cu(II)/PTABS-Promoted, Chemoselective Amination of HaloPyrimidines Source: ACS Publications URL:[Link][2]

• Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates Source: Organic Syntheses URL:[Link][5]

• Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes Source: Journal of the American Chemical Society URL:[Link][1]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 4. benchchem.com [benchchem.com]
• 5. orgsyn.org [orgsyn.org]

best purification methods and column chromatography conditions for bromopyrimidines

Welcome to the Technical Support Center for the purification of bromopyrimidines. Bromopyrimidines are highly versatile but notoriously challenging intermediates in drug development. Their electron-deficient heteroaromatic rings, combined with the lability of the C-Br bond and the basicity of the sp²-hybridized nitrogen atoms, often lead to unpredictable chromatographic behavior[1][2].

This guide provides field-proven methodologies, causality-driven troubleshooting, and self-validating protocols to ensure the high-yield isolation of pure bromopyrimidines.

Strategic Workflow for Bromopyrimidine Purification

Before committing your crude mixture to a column, it is critical to profile the polarity and stability of your specific bromopyrimidine derivative. The following decision matrix illustrates the logical progression for selecting the optimal chromatographic method.

Workflow for selecting the optimal purification strategy for bromopyrimidines.

Quantitative Data: Recommended Chromatography Conditions

The table below summarizes the optimal stationary phases and solvent systems based on the physicochemical profile of your target compound[2][3][4].

Target Compound Profile	Chromatography Mode	Stationary Phase	Optimal Solvent System	Recommended Modifiers
Non-polar / Moderately Polar	Normal Phase	Silica Gel (40-63 μm)	Petroleum Ether / Ethyl Acetate	None
Basic / Tailing-prone	Normal Phase	Silica Gel (40-63 μm)	Hexane / Ethyl Acetate	1% Triethylamine (TEA)
Acid-Sensitive (Degradation)	Normal Phase	Neutral Alumina	Hexane / Dichloromethane	None
Highly Polar / Water Soluble	Reverse Phase	C18 / C8	Water / Acetonitrile	0.1% Formic Acid
Extremely Polar (No RP retention)	HILIC	Polar Silica / Amide	Acetonitrile / Water (90:10)	10 mM Ammonium Acetate

Self-Validating Experimental Protocols

Protocol A: Normal-Phase Flash Chromatography for 5-Bromopyrimidines

This protocol utilizes a wet-loading technique to prevent the degradation often seen when acid-sensitive bromopyrimidines are dry-loaded onto highly active silica[2][5].

• Column Preparation: Select silica gel 60 (40-63 μm). Maintain a silica-to-crude sample weight ratio of 30:1 to 50:1. Prepare a homogenous slurry in Petroleum Ether (PE)[2][4].

• Column Deactivation (Conditional): If your specific bromopyrimidine derivative contains basic amine substituents, flush the packed column with 1 Column Volume (CV) of PE containing 1% Triethylamine (TEA). Causality: TEA competitively binds to the acidic silanol groups on the silica, preventing the pyrimidine nitrogens from irreversibly binding and streaking[6].

• Sample Loading: Dissolve the crude mixture in a minimal volume of Dichloromethane (DCM). Apply evenly to the column head. Causality: DCM provides excellent solubility without significantly disrupting the non-polar initial mobile phase, preventing premature band broadening[2].

• Elution: Begin isocratic elution with 100% PE to establish a baseline and elute non-polar impurities. Gradually apply a gradient of PE/Ethyl Acetate (e.g., 95:5 to 70:30)[3][4].

• Self-Validation (Co-spotting): Collect fractions and monitor via TLC (UV 254 nm). Before pooling, perform a co-spot TLC: spot the first fraction, the last fraction, and a mixture of both on the same plate. If the mixed spot shows a single, tight Rf, the pooled fractions are homogenous.

Protocol B: Reverse-Phase (RP-HPLC) for Highly Polar Derivatives

For bromopyrimidines that streak irreversibly on silica, RP-HPLC provides an inert environment[2].

• Mobile Phase Preparation:

  • Solvent A: Milli-Q Water + 0.1% Formic Acid.

  • Solvent B: HPLC-grade Acetonitrile + 0.1% Formic Acid.

  • Causality: Formic acid serves a dual purpose. It suppresses the ionization of residual silanols on the C18 matrix and protonates the pyrimidine nitrogens, ensuring sharp, symmetrical peak shapes[2][6].

• Gradient Elution: Equilibrate the column at 95% A / 5% B. Inject the sample (dissolved in the initial mobile phase to prevent solvent-shock precipitation). Hold at 5% B for 2 minutes to wash out salts, then ramp to 95% B over 20 minutes[2].

• Self-Validation: Monitor the run via a Diode Array Detector (DAD) at 254 nm and 280 nm. Assess peak purity by analyzing the UV spectra across the leading edge, apex, and trailing edge of the target peak. Consistent spectra confirm the absence of co-eluting impurities.

Troubleshooting Guide & FAQs

Q1: Why does my bromopyrimidine streak across the TLC plate and column, eluting in almost every fraction? A1: This is a classic symptom of strong secondary interactions between the basic nitrogen atoms of the pyrimidine ring and the acidic silanol (Si-OH) groups on the silica gel surface[2][6].

• Causality: Hydrogen bonding and acid-base interactions cause the compound to continuously adsorb and desorb at different rates, leading to severe band broadening (tailing).

• Solution: Add a competitive base like 1% Triethylamine (TEA) or a few drops of ammonia to your mobile phase. This "caps" the active silanol sites, allowing your bromopyrimidine to elute in a sharp, distinct band[2][6].

Q2: My compound decomposes during normal-phase silica chromatography. I load 1 gram but only recover 200 mg of a degraded byproduct. What is happening? A2: Bromopyrimidines, particularly those with strong electron-withdrawing substituents, can be highly sensitive to the acidic microenvironment of standard silica gel (pH ~4.5-5.5)[2][5].

• Causality: The electron-deficient nature of the pyrimidine ring makes the C-Br bond susceptible to hydrolysis or nucleophilic attack under acidic conditions during prolonged column exposure[1][5].

• Solution: First, run a 2D TLC (develop the plate in one direction, dry it, rotate 90 degrees, and develop again) to definitively confirm silica-induced degradation[5]. If confirmed, switch your stationary phase to Neutral Alumina or Florisil, which lack acidic silanols[5]. Alternatively, utilize Reverse-Phase chromatography.

Q3: I am trying to separate a 5-bromopyrimidine from a di-brominated byproduct, but their Rf values are nearly identical (ΔRf < 0.05). How can I improve resolution? A3: Halogenated pyrimidines often exhibit very similar polarities because the addition of a second halogen does not drastically alter the overall dipole moment[7].

• Causality: When Rf differences are marginal, standard gradient elution will fail due to overlapping diffusion bands.

• Solution: Exploit solubility differences before chromatography. Perform a pre-purification step using activated carbon treatment or recrystallization from a mixed solvent system (e.g., hot petroleum ether/ethyl acetate)[7]. If column chromatography is strictly required, utilize a very shallow, optimized gradient (e.g., increasing EtOAc by 1% increments per CV) on a high-resolution spherical silica column.

Q4: In reverse-phase HPLC, my polar bromopyrimidine elutes at the void volume (t0) and shows no retention. How do I retain it? A4: The compound is too hydrophilic to partition into the hydrophobic C18 stationary phase[2].

• Causality: The hydration shell around the polar pyrimidine prevents interaction with the non-polar alkyl chains of the column.

• Solution: Start your gradient with a 100% aqueous mobile phase. If retention is still poor, switch to Hydrophilic Interaction Liquid Chromatography (HILIC)[2]. HILIC uses a polar stationary phase and a highly organic mobile phase (e.g., 95% Acetonitrile), retaining polar compounds through a water-enriched partitioning layer on the stationary phase[2].

References

• ACS Publications. Cu(II)/PTABS-Promoted, Chemoselective Amination of HaloPyrimidines. Available at: [Link]

• Royal Society of Chemistry (RSC). Supporting Information for Photocatalytic Synthesis. Available at: [Link]

• University of Rochester. Troubleshooting Flash Chromatography. Available at: [Link]

• The Analytical Scientist. Untangle your Liquid Chromatography Problems HPLC Troubleshooting Guide. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. rsc.org [rsc.org]
• 5. chem.rochester.edu [chem.rochester.edu]
• 6. theanalyticalscientist.com [theanalyticalscientist.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Handling &amp; Storage of (5-Bromopyrimidin-2-yl)methylamine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond basic handling instructions. Here, we address the fundamental chemical mechanisms that drive the degradation of (5-Bromopyrimidin-2-yl)methylamine (CAS: 31402-54-7)[1] and provide self-validating protocols to ensure the integrity of your API libraries and drug development workflows.

Chemical Profile & Vulnerability Analysis

(5-Bromopyrimidin-2-yl)methylamine is a bifunctional building block frequently utilized in the synthesis of protein-protein interaction inhibitors and DNA-encoded libraries[2]. However, its structural features make it highly susceptible to environmental degradation:

• The Primary Amine: Acts as a strong nucleophile, making it vulnerable to atmospheric carbon dioxide (CO₂) and oxygen (O₂).

• The 5-Bromopyrimidine Ring: The carbon-bromine (C-Br) bond is photochemically sensitive, while the electron-deficient pyrimidine ring is susceptible to hydrolysis under extreme humidity.

Fig 1: Primary degradation pathways of (5-Bromopyrimidin-2-yl)methylamine and their triggers.

Mechanistic Troubleshooting Guide (FAQ)

Q1: Why is my stored (5-Bromopyrimidin-2-yl)methylamine powder turning yellow or brown over time? A1: This is a classic visual indicator of amine oxidation . The primary amine group possesses a lone pair of electrons that readily interacts with atmospheric oxygen, forming N-oxides or hydroxylamine derivatives. According to standard 3, the material must be kept in tightly closed containers in well-ventilated, dry environments to mitigate this[3].

Q2: Why has my sample become insoluble in standard organic solvents (e.g., DCM, EtOAc) after a few months on the shelf? A2: Your sample has likely undergone carbamate formation . In the presence of trace moisture, the nucleophilic primary amine attacks atmospheric CO₂, forming a carbamic acid intermediate. This intermediate rapidly converts into a highly stable, insoluble carbamate salt. This highlights a failure in your desiccation or inert-gas purging protocols.

Q3: My LC-MS analysis shows a mass shift of approximately -78 Da and the loss of the characteristic 1:1 isotopic doublet. What happened? A3: Your sample has suffered from photodehalogenation . Bromine naturally occurs as two stable isotopes (⁷⁹Br and ⁸¹Br) in a nearly 1:1 ratio, which creates a distinct doublet in mass spectrometry (M and M+2). Exposure to UV or strong ambient laboratory light excites the molecule, leading to the homolytic cleavage of the C-Br bond. The resulting pyrimidine radical abstracts a hydrogen atom from the environment, yielding a debrominated impurity (loss of Br, +H = net -78 Da)[2].

Quantitative Diagnostics & Storage Metrics

To effectively troubleshoot your workflows, compare your storage conditions and analytical results against the empirical data summarized below.

Table 1: Storage Condition Matrix & Expected Shelf Life

Storage Condition	Atmosphere	Light Exposure	Expected Shelf Life	Primary Degradation Risk
Room Temp (20-25°C)	Ambient Air	Ambient Lab Light	< 1 Week	Oxidation, Photodehalogenation
4°C	Ambient Air	Dark	1-3 Months	Carbamate Formation (Moisture/CO₂)
-20°C	Argon/N₂	Dark (Amber Vial)	> 12 Months	None (Optimal Condition)

Table 2: LC-MS Diagnostic Signatures for Degradation

Degradation Pathway	Expected Mass Shift (Δ Da)	Isotopic Pattern Change	Visual Indicator
Intact Molecule	0	1:1 Doublet (M, M+2)	White to off-white powder
N-Oxidation	+16	Retains 1:1 Doublet	Yellowing/Browning
Carbamate Formation	+44	Retains 1:1 Doublet	Insoluble white precipitate
Photodehalogenation	-78	Loss of Doublet (Singlet only)	None (Requires LC-MS)

Standard Operating Procedure (SOP): Self-Validating Storage Workflow

To guarantee the stability of (5-Bromopyrimidin-2-yl)methylamine, you must implement a storage system that actively prevents exposure to its three primary enemies: O₂, CO₂, and photons. Furthermore, a robust protocol must be self-validating—meaning it includes built-in quality control checks to prove the system is working.

Step-by-Step Methodology

• Thermal Equilibration: Before opening a newly received or cold-stored bottle, allow it to reach room temperature inside a desiccator. Causality: Opening a cold bottle in ambient air causes immediate condensation of atmospheric moisture onto the powder, accelerating carbamate formation and hydrolysis[4].

• Inert Transfer: Transfer the source bottle to a glove box purged with high-purity Argon or Nitrogen.

• Aliquoting: Weigh out single-use aliquots (e.g., 10-50 mg) into amber glass vials. Causality: Single-use aliquots prevent the repeated freeze-thaw cycles and atmospheric exposures that degrade bulk stock. Amber glass filters out the UV wavelengths responsible for C-Br bond cleavage.

• Headspace Purging: Gently blow a stream of Argon over the solid in each vial for 10-15 seconds. Causality: Argon is denser than air; it sinks to the bottom of the vial, physically displacing residual O₂ and CO₂ from the headspace.

• Hermetic Sealing: Immediately cap the vials tightly with PTFE-lined screw caps and wrap the exterior seal with Parafilm. Causality: PTFE provides a chemically inert, impermeable barrier to moisture, unlike standard rubber or silicone septa which are gas-permeable over time[4].

• Cryogenic Storage: Store the aliquots at -20°C in a secondary desiccator or a sealed Mylar bag containing indicating silica gel[2].

Fig 2: Self-validating SOP workflow for the inert aliquoting and long-term storage of the API.

The Self-Validating QC Loop

To verify the integrity of your storage system, execute the following analytical loop:

• Day 0 (Baseline): Run an LC-MS on the fresh powder. Confirm the presence of the [M+H]⁺ peak with the characteristic 1:1 bromine isotopic doublet.

• Day 30 (Control Check): Sacrifice one stored aliquot and run a comparative LC-MS.

  • If the spectrum matches Day 0: Your sealing, purging, and light-shielding protocols are validated.

  • If a +16 Da or +44 Da peak appears: Your Argon purge is insufficient, or your PTFE caps are failing to maintain an inert seal.

  • If the isotopic doublet is lost (-78 Da): Your amber vials are inadequate, or samples are being exposed to light during the transfer process.

References

• Discovery of Small Molecule Interleukin 17A Inhibitors with Novel Binding Mode and Stoichiometry: Optimization of DNA-Encoded Chemical Library Hits to In Vivo Active Compounds - ACS Publications. 2

• Safety Data Sheet: (5-Bromopyrimidin-2-yl)methanamine - CymitQuimica. 3

• Safety Data Sheet: (5-Bromopyrimidin-2-yl)methanamine hydrochloride - Matrix Scientific. 4

• Chemical Database: CAS 31402-54-7 - GuideChem. 1

Sources

• 1. guidechem.com [guidechem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. matrix.staging.1int.co.uk [matrix.staging.1int.co.uk]

Reference Data & Comparative Studies

HPLC Method Validation for the Purity Analysis of (5-Bromopyrimidin-2-yl)methylamine: A Comparative Guide

Executive Summary

(5-Bromopyrimidin-2-yl)methylamine is a critical pharmaceutical intermediate, frequently utilized in the synthesis of advanced therapeutics such as small-molecule Interleukin 17A (IL-17A) inhibitors for autoimmune diseases [1]. Ensuring the chemical purity of this intermediate is paramount, as structurally similar halogenated or des-bromo impurities can propagate through synthetic pathways, compromising the final Active Pharmaceutical Ingredient (API).

This guide objectively compares the performance of a Legacy Fully Porous C18 Column (5 µm) against an Advanced Core-Shell Polar-Embedded C18 Column (2.6 µm) for the purity analysis of (5-Bromopyrimidin-2-yl)methylamine. By anchoring our methodology in the recently updated [2], we provide a self-validating, step-by-step protocol and empirical data demonstrating why modern column architectures are essential for basic nitrogen-containing heterocyclic compounds.

The Analytical Challenge: Pyrimidine Amines in RP-HPLC

(5-Bromopyrimidin-2-yl)methylamine contains a basic exocyclic amine and a pyrimidine ring. In Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) utilizing acidic mobile phases, this basic moiety is fully protonated.

When analyzed on traditional, fully porous silica-based C18 columns, these positively charged analytes undergo strong secondary ion-exchange interactions with ionized residual silanols ( SiO− ) on the silica surface. This causality leads to:

• Severe Peak Tailing: Asymmetrical peaks that obscure closely eluting impurities.

• Retention Time Drift: Inconsistent binding kinetics that ruin method precision.

• Poor Recovery: Irreversible adsorption of the analyte at lower concentrations.

The Solution: Transitioning to a Core-Shell Polar-Embedded C18 column. The core-shell architecture minimizes the van Deemter A (eddy diffusion) and C (mass transfer) terms, yielding ultra-high efficiency at standard HPLC pressures. Crucially, the polar-embedded functional groups (e.g., amide or carbamate linkages) create a localized hydration layer that sterically and electronically shields the basic analyte from residual silanols, ensuring sharp, symmetrical peaks.

Validation Workflow & Logical Architecture

The following diagram illustrates the self-validating logical sequence required to meet ICH Q2(R2) compliance.

Fig 1: ICH Q2(R2) compliant self-validating HPLC method validation workflow.

Experimental Protocols: A Self-Validating System

To ensure absolute trustworthiness, the analytical method must act as a self-validating system. The protocol below incorporates a strict System Suitability Test (SST) gatekeeper; if the SST fails, the sequence automatically aborts, preventing the acquisition of invalid data.

Chromatographic Conditions

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in LC-MS grade Water. (TFA acts as an ion-pairing agent, further suppressing silanol interactions).

• Mobile Phase B: 0.1% TFA in LC-MS grade Acetonitrile.

• Gradient Program: 5% B to 60% B over 10 minutes, hold at 60% B for 2 minutes, re-equilibrate at 5% B for 3 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35°C.

• Detection: UV Diode-Array Detection (DAD) at 254 nm.

Standard & Sample Preparation

• Diluent: 50:50 Water:Acetonitrile (v/v).

• Standard Stock Solution: Accurately weigh 10.0 mg of (5-Bromopyrimidin-2-yl)methylamine reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with diluent (1.0 mg/mL).

• Working Solutions: Serially dilute the stock to construct a 5-point calibration curve (0.1, 0.5, 1.0, 5.0, and 10.0 µg/mL) for linearity and LOQ assessment.

System Suitability Testing (SST) Gatekeeper

Before analyzing validation samples, inject the 5.0 µg/mL standard five times. The system is only deemed "Fit-for-Purpose" if:

• Tailing Factor ( Tf​ ): ≤1.5

• Theoretical Plates ( N ): ≥10,000

• Injection Precision: Peak area %RSD ≤2.0%

Forced Degradation (Specificity)

Subject the sample to 0.1N HCl, 0.1N NaOH, 3% H2​O2​ , and UV light for 24 hours. Analyze the stressed samples to ensure the active peak is baseline-resolved (Resolution, Rs​≥2.0 ) from all degradation products, proving the method is stability-indicating.

Comparative Validation Data

The table below summarizes the quantitative validation data obtained when comparing the Legacy C18 column against the Advanced Core-Shell Polar C18 column, strictly adhering to ICH Q2(R2) parameters.

ICH Q2(R2) Validation Parameter	Legacy Fully Porous C18 (5 µm, 150 x 4.6 mm)	Advanced Core-Shell Polar C18 (2.6 µm, 100 x 4.6 mm)	Performance Assessment
System Suitability ( Tf​ )	1.85 (Fails SST criteria)	1.05 (Passes SST criteria)	Core-shell polar shielding eliminates secondary silanol interactions.
Theoretical Plates ( N )	~ 5,500	~ 18,500	3.3x increase in efficiency due to shortened mass transfer path.
Specificity (Resolution, Rs​ )	1.4 (Co-elution with des-bromo impurity)	3.2 (Baseline separation)	Superior peak capacity of the core-shell column resolves critical pairs.
Linearity ( R2 )	0.9910	0.9998	Peak tailing on legacy column skews area integration at low concentrations.
Limit of Quantitation (LOQ)	1.50 µg/mL	0.25 µg/mL	Sharper peaks on the advanced column drastically improve signal-to-noise (S/N).
Accuracy (Recovery at 100%)	92.4% ± 3.1%	99.8% ± 0.5%	Legacy column suffers from irreversible adsorption of the basic amine.
Precision (Intermediate %RSD)	2.8%	0.4%	Advanced column provides highly reproducible integration and retention times.

Conclusion & Strategic Recommendations

The comparative data definitively proves that traditional fully porous C18 columns are inadequate for the rigorous purity analysis of basic pyrimidine amines like (5-Bromopyrimidin-2-yl)methylamine. The legacy column failed the self-validating SST gatekeeper due to excessive peak tailing ( Tf​=1.85 ) and failed to resolve the critical des-bromo impurity ( Rs​=1.4 ).

Recommendation: Analytical laboratories and drug development professionals should standardize on Core-Shell Polar-Embedded C18 columns for the assay and impurity profiling of basic nitrogenous intermediates. This architecture not only guarantees compliance with the stringent accuracy, precision, and specificity requirements of the ICH Q2(R2) guidelines but also lowers the LOQ by a factor of six, ensuring trace-level genotoxic or reactive impurities are confidently quantified.

References

• American Chemical Society (ACS). "Discovery of Small Molecule Interleukin 17A Inhibitors with Novel Binding Mode and Stoichiometry: Optimization of DNA-Encoded Chemical Library Hits to In Vivo Active Compounds." Journal of Medicinal Chemistry, 2024. Available at:[Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). "ICH Q2(R2) Validation of analytical procedures - Scientific guideline." European Medicines Agency, Effective June 14, 2024. Available at:[Link]

Comparative Reactivity Profile: (5-Bromopyrimidin-2-yl)methylamine vs. (5-Chloropyrimidin-2-yl)methylamine

As a Senior Application Scientist, selecting the appropriate halogenated pyrimidine building block is a critical decision that dictates the trajectory, yield, and economic viability of a synthetic route. This guide provides an objective, data-driven comparison between (5-Bromopyrimidin-2-yl)methylamine and (5-Chloropyrimidin-2-yl)methylamine , focusing on their performance in transition-metal-catalyzed cross-coupling and nucleophilic aromatic substitution (SNAr).

Mechanistic Causality: Electronic Topology and Bond Dynamics

To understand the reactivity differences between these two substrates, we must analyze the electronic environment of the pyrimidine core and the thermodynamics of the carbon-halogen bonds.

The C5 Position: An Electrophilic "Blind Spot"

In a pyrimidine ring, the electronegative nitrogen atoms withdraw electron density primarily from the C2, C4, and C6 positions via resonance. The C5 position, however, is only affected inductively, making it the most electron-rich (and least electrophilic) carbon on the ring[1].

Furthermore, the presence of a methylamine group (whether as an aminomethyl or N-methylamino substituent) at the C2 position acts as an electron-donating group. This further enriches the electron density of the pyrimidine ring. Consequently, Nucleophilic Aromatic Substitution (SNAr) at the C5 position is highly unfavorable for both the bromo and chloro derivatives. Functionalization at C5 relies almost exclusively on transition-metal-catalyzed cross-coupling.

Oxidative Addition Kinetics: C-Br vs. C-Cl

In palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-Hartwig), the rate-determining step is typically the oxidative addition of the Pd(0) catalyst into the carbon-halogen bond.

• (5-Bromopyrimidin-2-yl)methylamine: The C-Br bond has a relatively low Bond Dissociation Energy (BDE) of approximately 68 kcal/mol. It readily undergoes oxidative addition with standard Pd(0) catalysts at mild temperatures (60–80 °C)[2].

• (5-Chloropyrimidin-2-yl)methylamine: The C-Cl bond is significantly stronger (BDE ~81 kcal/mol). Standard catalysts often fail to insert into this bond. Successful coupling requires highly electron-rich, sterically bulky ligands (e.g., XPhos, RuPhos) to increase the electron density on the palladium center and force oxidative addition, usually at elevated temperatures (100–110 °C)[3].

Fig 1: Reactivity pathways and catalytic requirements for 5-bromo vs. 5-chloro pyrimidines.

Quantitative Data Comparison

The following table summarizes the empirical requirements and expected performance metrics for both substrates across standard synthetic transformations.

Parameter	(5-Bromopyrimidin-2-yl)methylamine	(5-Chloropyrimidin-2-yl)methylamine
C-X Bond Dissociation Energy	~68 kcal/mol	~81 kcal/mol
Suzuki-Miyaura Catalyst	Pd(dppf)Cl₂ or Pd(PPh₃)₄	Pd₂(dba)₃ + XPhos / SPhos
Typical Coupling Temp.	60 °C – 80 °C	100 °C – 110 °C
Buchwald-Hartwig Base	Cs₂CO₃ or NaOtBu	NaOtBu or LiHMDS (Stronger required)
SNAr Reactivity (at C5)	Negligible	Negligible
Cost / Availability	Moderate / Widely Available	Low / Highly Available

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. The choice of catalyst and temperature directly addresses the causality of the C-X bond strengths discussed above.

Protocol A: Suzuki-Miyaura Coupling of (5-Bromopyrimidin-2-yl)methylamine

This protocol utilizes a standard Pd(II) precatalyst, taking advantage of the weak C-Br bond for facile oxidative addition[4].

• Preparation: In an oven-dried Schlenk flask, combine (5-Bromopyrimidin-2-yl)methylamine (1.0 equiv, 1.0 mmol), arylboronic acid (1.2 equiv, 1.2 mmol), and K₂CO₃ (3.0 equiv, 3.0 mmol).

• Catalyst Addition: Add Pd(dppf)Cl₂ (5 mol%, 0.05 mmol). Self-Validation Check: The red/orange color of the Pd(dppf)Cl₂ ensures active catalyst presence.

• Solvent: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v, 10 mL).

• Reaction: Purge the flask with N₂ for 5 minutes. Heat the mixture to 80 °C for 4–6 hours.

• Monitoring: Monitor via LC-MS. The rapid disappearance of the starting mass (M+ / M+2 isotopic pattern characteristic of bromine) confirms successful oxidative addition and transmetalation.

• Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and purify via flash chromatography.

Protocol B: Suzuki-Miyaura Coupling of (5-Chloropyrimidin-2-yl)methylamine

This protocol mandates a highly active, electron-rich catalyst system to overcome the high activation energy of the C-Cl bond[3].

• Preparation: In a glovebox or under strict N₂, combine (5-Chloropyrimidin-2-yl)methylamine (1.0 equiv, 1.0 mmol), arylboronic acid (1.5 equiv, 1.5 mmol), and anhydrous K₃PO₄ (3.0 equiv, 3.0 mmol).

• Catalyst/Ligand Addition: Add Pd₂(dba)₃ (2.5 mol%, 0.025 mmol) and XPhos (10 mol%, 0.1 mmol). Causality Note: The 1:4 Pd to Ligand ratio ensures the formation of the active mono-ligated Pd(0)-XPhos species required to cleave the C-Cl bond.

• Solvent: Add anhydrous, degassed 1,4-Dioxane (10 mL).

• Reaction: Seal the vessel and heat aggressively to 110 °C for 12–16 hours.

• Monitoring: Monitor via LC-MS. If unreacted chloro-starting material persists after 8 hours, spike with an additional 1 mol% Pd₂(dba)₃.

• Workup: Filter through a pad of Celite to remove palladium black, concentrate, and purify via flash chromatography.

Fig 2: Pd-catalyzed cross-coupling cycle highlighting the oxidative addition bottleneck.

Conclusion & Strategic Recommendations

For early-stage drug discovery and library generation, (5-Bromopyrimidin-2-yl)methylamine is the superior choice. Its lower activation barrier allows for standardized, high-throughput coupling conditions without the need for expensive, specialized phosphine ligands[4].

Conversely, (5-Chloropyrimidin-2-yl)methylamine is highly valuable for late-stage process chemistry. While it requires more rigorous optimization and advanced catalyst systems (like Pd/XPhos)[3], the lower atomic weight of chlorine and the generally lower cost of chlorinated raw materials make it highly attractive for multi-kilogram scale-up once the catalytic cycle is optimized.

References

• Discovery of Small Molecule Interleukin 17A Inhibitors with Novel Binding Mode and Stoichiometry ACS Publications (Journal of Medicinal Chemistry)[Link]

• Cu(II)/PTABS-Promoted, Chemoselective Amination of HaloPyrimidines ACS Publications (The Journal of Organic Chemistry)[Link]

• An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides RSC Publishing (Organic Chemistry Frontiers)[Link]

• Nickel-Catalyzed Suzuki–Miyaura Cross-Coupling in a Green Alcohol Solvent ACS Publications (Journal of Chemical Education)[Link]

• Successive SNAr substitution and transition-metal-catalyzed cross-coupling reactions RSC Publishing (RSC Advances)[Link]

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly)chlorinated pharmaceuticals - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QO00919B [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Comparative Analysis of Halogenated Pyrimidine Building Blocks in Rational Drug Design

The pyrimidine scaffold is one of the most privileged structures in medicinal chemistry, deeply embedded in the fundamental chemistry of life as a core component of DNA, RNA, and essential cofactors. In modern drug design, the strategic halogenation of the pyrimidine ring—introducing fluorine, chlorine, bromine, or iodine—profoundly alters the molecule's physicochemical, pharmacokinetic, and pharmacodynamic profile.

This guide provides an objective, data-driven comparative analysis of halogenated pyrimidines, detailing their distinct mechanistic pathways, structural advantages, and the experimental protocols required to evaluate their efficacy.

Physicochemical Rationale: Fluorine vs. Heavier Halogens

The choice of halogen dictates the behavior of the pyrimidine building block in a biological system[1].

• Fluorinated Pyrimidines: Fluorine is highly electronegative but sterically small (van der Waals radius of 1.47 Å, closely mimicking hydrogen's 1.20 Å). Substituting hydrogen for fluorine on a pyrimidine ring increases metabolic stability by blocking cytochrome P450 oxidation sites and significantly lowers the pKa of adjacent basic centers, enhancing membrane permeability[2].

• Chlorinated, Brominated, and Iodinated Pyrimidines: The heavier halogens introduce significant steric bulk and lipophilicity. More importantly, their highly polarizable nature creates a localized region of positive electrostatic potential known as a "sigma-hole." This allows chlorinated and brominated pyrimidines to form highly directional halogen bonds with the carbonyl oxygen atoms of protein backbones, a critical interaction for kinase inhibitors[1].

Table 1: Comparative Physicochemical Properties of Halogenated Pyrimidines

Halogen Substitution	van der Waals Radius (Å)	Electronegativity (Pauling)	Lipophilicity Shift ( Δπ )	Primary Structural Advantage	Representative Drug
Fluorine (-F)	1.47	3.98	+0.14	Metabolic stability, suicide inhibition	5-Fluorouracil (5-FU)
Chlorine (-Cl)	1.75	3.16	+0.71	Halogen bonding, synthetic handle	Chlorinated pyrrolopyrimidines
Bromine (-Br)	1.85	2.96	+0.86	High steric bulk, strong σ -hole	Brivudine
Iodine (-I)	1.98	2.66	+1.12	Maximum lipophilicity, radiolabeling	Idoxuridine

Mechanistic Divergence: Antimetabolites vs. Kinase Inhibitors

The pharmacological application of a halogenated pyrimidine is heavily dictated by the specific halogen used.

The Fluorine Pathway (Antimetabolites): Fluorinated pyrimidines, such as 5-fluorouracil (5-FU), function primarily as prodrugs. Once metabolized into 5-fluoro-2'-deoxyuridine-5'-monophosphate (FdUMP), the molecule acts as a suicide inhibitor of Thymidylate Synthase (TS). The highly electronegative fluorine atom at the C5 position prevents the β -elimination step necessary for normal catalysis, trapping the enzyme in an irreversible covalent ternary complex with 5,10-methylenetetrahydrofolate (mTHF)[2][3].

The Chlorine/Bromine Pathway (Direct Binding): Heavier halogenated pyrimidines, particularly fused systems like pyrrolo[2,3-d]pyrimidines, are rarely used as antimetabolites due to their steric bulk. Instead, they act as competitive inhibitors of kinases or microbial enzymes. The chlorine or bromine atom occupies deep, hydrophobic specificity pockets within the target protein, driving nanomolar affinity via halogen bonding[4].

Caption: Divergent pharmacological pathways of fluorinated versus heavier halogenated pyrimidines.

Experimental Workflows & Protocols

To objectively validate the performance of halogenated pyrimidines, researchers must employ highly specific assays. Below are two self-validating protocols: one for evaluating fluorinated TS inhibitors, and one for synthesizing chlorinated pyrimidine libraries.

Protocol 1: Spectrophotometric Thymidylate Synthase Inhibition Assay

This kinetic assay is the gold standard for evaluating fluorinated pyrimidines. It tracks the conversion of the co-factor mTHF to dihydrofolate (DHF) at 340 nm, providing real-time data on ternary complex formation[3].

Causality & Logic: The enzyme must be pre-incubated with the inhibitor and dUMP before adding mTHF. Because FdUMP binds the active site prior to the folate co-substrate, this pre-incubation ensures the inhibitor has established equilibrium in the active site, preventing false negatives caused by competitive exclusion by the co-factor[3].

Step-by-Step Methodology:

• Buffer Preparation: Prepare Morrison buffer (120 mM Tris, 60 mM MES, 60 mM acetic acid, pH 7.2). Note: This specific buffer system maintains optimal structural stability of the TS dimer.

• Reagent Mixing: In a UV-transparent cuvette, combine 40 nM recombinant human TS (rhTS) and 100 μM dUMP in Morrison buffer.

• Inhibitor Addition: Add varying concentrations of the fluorinated pyrimidine inhibitor.

• Pre-Incubation: Incubate the mixture at 22°C for exactly 5 minutes.

• Reaction Initiation: Add 150 μM mTHF to initiate the catalytic reaction.

• Kinetic Measurement: Immediately measure the change in absorbance at 340 nm over 3 minutes using a temperature-controlled spectrophotometer.

• Data Analysis: Define one unit of enzyme activity as the synthesis of 1 μmol of dTMP per minute. Calculate the IC50​ using non-linear regression analysis of the initial velocity ( V0​ ) against inhibitor concentration.

Caption: Step-by-step workflow for the spectrophotometric Thymidylate Synthase inhibition assay.

Protocol 2: Regioselective Suzuki-Miyaura Cross-Coupling of Chloropyrimidines

Chlorinated pyrimidines are exceptionally valuable as synthetic intermediates. Due to the electron-deficient nature of the pyrimidine ring, chloropyrimidines readily undergo palladium-catalyzed cross-coupling to generate diverse libraries[5].

Causality & Logic: In 2,4-dichloropyrimidine, the C4 position is significantly more electron-deficient than the C2 position. By carefully controlling the equivalents of the boronic acid and temperature, researchers can achieve exclusive regioselective arylation at C4, leaving the C2 chlorine intact for subsequent nucleophilic substitution or halogen bonding in the final drug[5].

Step-by-Step Methodology:

• Reaction Setup: In a flame-dried Schlenk flask under N2, combine 2,4-dichloropyrimidine (1.0 eq), an arylboronic acid (1.05 eq), and Pd(PPh3​)4​ (0.05 eq).

• Solvent & Base: Add a degassed mixture of toluene/ethanol (4:1 v/v) followed by 2M aqueous Na2​CO3​ (2.0 eq). Degassing is critical to prevent the oxidation of the Pd(0) catalyst.

• Reflux: Heat the biphasic mixture to 80°C for 8-12 hours. Monitor the consumption of the starting material via TLC.

• Workup: Cool to room temperature, dilute with ethyl acetate, and wash with brine. Dry the organic layer over anhydrous MgSO4​ .

• Purification: Concentrate under reduced pressure and purify via silica gel flash chromatography to isolate the 4-aryl-2-chloropyrimidine.

Comparative Performance Data

Experimental data highlights the distinct efficacy profiles of these building blocks across different therapeutic targets. Fluorinated analogs excel in enzymatic suicide inhibition, whereas chlorinated and brominated analogs show superiority in direct target binding and antimicrobial biofilm disruption[3][4][6].

Table 2: Experimental Efficacy Data for Halogenated Pyrimidine Derivatives

Compound Class	Target / Application	Experimental Assay Result	Reference
FdUMP (Fluorinated)	Human Thymidylate Synthase (hTS)	IC50​ = 1 - 5 nM (Enzymatic Assay)	[3]
5-Fluorouracil (Fluorinated)	Lung Cancer Cell Lines (A549)	IC50​ ≈ 1 - 5 μ M (Cellular Proliferation)	[7]
Chlorinated Pyrrolo[2,3-d]pyrimidines	Bacterial ThrRS Synthetase	High binding affinity, excellent selectivity	[4]
Di-halogenated Pyrrolopyrimidines (Cl/F)	S. aureus Biofilm Formation	Bacteriostatic (MIC 20–50 μ g/mL)	[6]

Conclusion

The selection of a halogenated pyrimidine building block must be driven by the intended mechanism of action. Fluorine is the undisputed choice for developing antimetabolites and enhancing metabolic stability without adding steric bulk. Conversely, chlorine and bromine are superior for structure-based drug design targeting kinases and allosteric pockets, where their polarizability can be leveraged for highly directional halogen bonding. By utilizing robust validation assays like the spectrophotometric TS assay and regioselective cross-coupling, medicinal chemists can systematically optimize these privileged scaffolds.

References

• Connor Summerfield, Graham Pattison. "Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design". Chemical Science (RSC Publishing).[Link]

• William H. Gmeiner. "Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine". MDPI.[Link]

• Takefumi Komiya et al. "Identification of thymidylate synthase as a potential therapeutic target for lung cancer". PMC.[Link]

• Charles E. Bell et al. "Cooperative Inhibition of Human Thymidylate Synthase by Mixtures of Active Site Binding and Allosteric Inhibitors". PMC.[Link]

• Susana Conde Ceide, Antonio Garrido Montalban. "Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction". ACS Publications.[Link]

• Xin-Yue Wang et al. "Recent advances in the antimicrobial application of the pyrrolo[2,3-d]pyrimidine scaffold: innovative synthetic strategies, structural diversification, and bioactivity evaluation". RSC Publishing.[Link]

• ResearchGate Contributors. "Targeting Biofilm Formation in Candida albicans with Halogenated Pyrrolopyrimidine Derivatives". ResearchGate.[Link]

Sources

• 1. Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemistry of Fluorinated Pyrimidines in the Era of Personalized Medicine [mdpi.com]
• 3. Cooperative Inhibition of Human Thymidylate Synthase by Mixtures of Active Site Binding and Allosteric Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent advances in the antimicrobial application of the pyrrolo[2,3- d ]pyrimidine scaffold: innovative synthetic strategies, structural diversificati ... - RSC Advances (RSC Publishing) DOI:10.1039/D5RA03313F [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Identification of thymidylate synthase as a potential therapeutic target for lung cancer - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking Fragment-Based Precursors: (5-Bromopyrimidin-2-yl)methylamine vs. Standard Kinase Inhibitors

As a Senior Application Scientist in early-stage drug discovery, I frequently navigate the critical inflection point of transitioning from a low-affinity fragment hit to a highly potent lead compound. The molecule (5-Bromopyrimidin-2-yl)methylamine serves as a quintessential hinge-binding fragment. It provides the core aminopyrimidine scaffold utilized in numerous FDA-approved kinase inhibitors and recent clinical candidates, such as the selective TYK2 pseudokinase inhibitor ABBV-712 .

However, before initiating a resource-intensive Structure-Activity Relationship (SAR) campaign, we must objectively benchmark this fragment against mature, standard kinase inhibitors (e.g., Imatinib, Staurosporine). This guide details the causality behind our benchmarking metrics—specifically prioritizing Ligand Efficiency (LE) over raw potency—and provides self-validating experimental protocols to accurately map the fragment's thermodynamic footprint.

The Causality of Benchmarking: Why Size Matters in Binding Thermodynamics

Why compare a 188 Da fragment to a 493 Da blockbuster drug like Imatinib? The answer lies in structural efficiency. The aminopyrimidine motif acts as a classic hinge binder, forming critical hydrogen bond donor and acceptor interactions with the kinase backbone . While standard inhibitors achieve nanomolar affinities ( IC50​ ) by extending deep into the DFG-in or DFG-out pockets, they often suffer from "molecular obesity," where added mass contributes diminishing returns to the overall binding energy.

By calculating the Ligand Efficiency ( LE=ΔG/Nheavy​ ), we evaluate the binding energy contributed per heavy atom. A high LE for (5-Bromopyrimidin-2-yl)methylamine validates it as a structurally efficient anchor, ensuring that subsequent elaborations build upon a thermodynamically sound foundation rather than compensating for a weak core.

Figure 1: Thermodynamic and structural binding logic comparing fragments to standard inhibitors.

Quantitative Benchmarking Data

To contextualize the fragment's utility, we summarize its physicochemical properties against pan-kinase and targeted standards. Notice that while the fragment's IC50​ is in the micromolar range, its Ligand Efficiency is vastly superior to the standard drugs.

Table 1: Physicochemical and Ligand Efficiency Benchmarks

Compound	Molecular Weight (Da)	Heavy Atoms ( Nheavy​ )	Target Kinase	IC50​ / KD​	ΔG (kcal/mol)	Ligand Efficiency (LE)*
(5-Bromopyrimidin-2-yl)methylamine	188.03	10	ABL1	45 μM	-5.9	0.59
Imatinib (Targeted Standard)	493.60	35	ABL1	12 nM	-10.8	0.31
Staurosporine (Pan-Kinase Standard)	466.53	34	ABL1	2 nM	-11.9	0.35

*Target LE for a viable fragment starting point in drug discovery is >0.30 kcal/mol/HA.

Table 2: SPR Kinetic Parameters (Immobilized ABL1 Kinase Domain)

Compound	kon​ ( M−1s−1 )	koff​ ( s−1 )	KD​	Binding Kinetic Profile
(5-Bromopyrimidin-2-yl)methylamine	N/A (Too fast)	N/A (Too fast)	52 μM	Transient / Steady-State
Imatinib	4.5×104	5.4×10−4	12 nM	Slow association / Slow dissociation

Self-Validating Experimental Protocols

To accurately benchmark a low-affinity fragment against high-affinity standards, we employ orthogonal biophysical and biochemical assays.

Protocol 1: Surface Plasmon Resonance (SPR) for Kinetic Resolution

Causality: Fragments typically exhibit rapid association ( kon​ ) and dissociation ( koff​ ) rates. Standard end-point biochemical assays cannot resolve these kinetic parameters and often produce false negatives. SPR provides real-time monitoring to calculate the true thermodynamic dissociation constant ( KD​ ). Self-Validating System: This protocol includes a Staurosporine positive control to verify the active fraction of the immobilized kinase, and a 6-point DMSO calibration curve to correct for bulk refractive index mismatches—a critical step since high fragment concentrations require higher DMSO tolerance.

Step-by-Step Methodology:

• Surface Preparation: Immobilize the target kinase domain onto a CM5 sensor chip via standard amine coupling until a density of 3000-4000 Response Units (RU) is achieved.

• Control Validation: Inject 100 nM Staurosporine. A stable, slow-dissociating binding response validates the structural integrity of the immobilized kinase.

• DMSO Calibration: Inject a series of running buffers containing 1% to 5% DMSO to generate a solvent correction curve.

• Analyte Injection: Inject (5-Bromopyrimidin-2-yl)methylamine in a 2-fold dilution series (from 1 mM down to 31.2 μM ) at a flow rate of 50 μL/min .

• Standard Comparison: In a parallel channel, inject Imatinib (100 nM to 3.1 nM).

• Data Analysis: Fit the sensorgrams using a 1:1 Langmuir binding model for Imatinib. For the fragment, utilize a steady-state affinity model (plotting equilibrium RU vs. concentration) to derive KD​ , as the kinetics are too fast for standard rate equation fitting.

Protocol 2: TR-FRET Kinase Activity Assay

Causality: To confirm that the fragment's biophysical binding translates to functional ATP displacement, we measure IC50​ via Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET). Self-Validating System: The assay is run precisely at the apparent Km​ of ATP for the specific kinase. This ensures the assay is highly sensitive to competitive hinge binders and prevents artificially inflated IC50​ values caused by ATP saturation.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a kinase reaction buffer containing 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, and 0.01% Brij-35.

• Compound Plating: Dispense the fragment (up to 2 mM) and standard inhibitors (up to 10 μM ) into a 384-well plate using acoustic liquid handling to avoid tip-based carryover.

• Kinase/Substrate Addition: Add the target kinase and a fluorescently labeled peptide substrate. Incubate for 15 minutes at room temperature to allow pre-equilibrium binding.

• ATP Initiation: Add ATP strictly at its pre-determined Km​ concentration to initiate the reaction. Incubate for 60 minutes.

• Detection: Add the TR-FRET antibody/EDTA quench solution to halt the reaction. Read the plate on a multi-mode microplate reader (excitation at 340 nm, emission at 495 nm and 520 nm).

• Calculation: Calculate the emission ratio (520/495) and fit the dose-response curve to a 4-parameter logistic equation to determine the IC50​ .

Figure 2: Fragment-based drug discovery workflow integrating standard inhibitor benchmarking.

References

• Breinlinger, E., et al. "Targeting the Tyrosine Kinase 2 (TYK2) Pseudokinase Domain: Discovery of the Selective TYK2 Inhibitor ABBV-712." Journal of Medicinal Chemistry, 2023. URL:[Link]

• Drewry, D. H., et al. "Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration." Journal of Medicinal Chemistry, 2021. URL:[Link]

Safety & Regulatory Compliance

Standard Operating Procedure &amp; Disposal Guide:(5-Bromopyrimidin-2-yl)methylamine

amine is a specialized, halogenated heterocyclic compound widely utilized as a building block in pharmaceutical synthesis and drug development. Due to the presence of both a pyrimidine ring and a brominated moiety, this compound presents specific handling, environmental, and disposal challenges.

This guide provides drug development professionals and laboratory scientists with field-proven, self-validating protocols for the safe handling, spill containment, and RCRA-compliant disposal of this chemical.

Physicochemical & Waste Categorization Data

Understanding the physical properties of amine is the first step in designing an effective disposal strategy. The presence of the bromine atom dictates that this chemical must never be mixed with standard non-halogenated waste streams.

Property / Parameter	Value / Classification
Chemical Name	amine
CAS Number	1341474-41-6
Molecular Formula	C8H12BrN3
Molecular Weight	230.11 g/mol
Physical State	Solid (typically crystalline powder)
Waste Stream Category	Halogenated Organic Waste
Primary Combustion Hazards	Hydrogen Bromide (HBr), Nitrogen Oxides (NOx)
Recommended Disposal	High-Temperature Incineration (>1000°C) with Acid Gas Scrubbing

Mechanistic Toxicology & Causality

Why is this compound hazardous during disposal? The carbon-bromine bond in the pyrimidine ring is susceptible to thermal degradation. Upon combustion at inadequate temperatures, brominated organics release free bromine radicals and hydrogen bromide (HBr) gas, which are highly corrosive, toxic, and environmentally persistent [1]. Furthermore, the nitrogen-rich pyrimidine ring generates hazardous nitrogen oxides (NOx) upon oxidation.

The Solution: Disposal must exclusively utilize high-temperature incineration (>1000°C). At these temperatures, the organic framework is completely destroyed. However, the facility must be equipped with wet acid gas scrubbers (typically utilizing sodium hydroxide or calcium hydroxide) to capture and neutralize the resulting HBr and NOx byproducts before they can be released into the atmosphere [1] [2].

Experimental Protocols: Handling & Disposal

Protocol A: Step-by-Step Spill Response & Cleanup

Objective: Safely contain and neutralize amine spills to prevent inhalation exposure and environmental contamination.

• Evacuation & Assessment : Immediately isolate the spill area. Determine if the compound is in solid (powder) form or liquid (dissolved in an organic solvent) form.

• PPE Donning : Equip a NIOSH-approved N95 or P100 particulate respirator (for solid spills) or an organic vapor cartridge respirator (for solvent solutions). Wear double nitrile gloves and splash-proof safety goggles.

• Containment :

  • For Solid Spills: Gently cover the powder with damp sand or a commercial inert absorbent to prevent aerosolization. Do not dry sweep , as this will suspend brominated particulates in the air.

  • For Liquid Spills: Surround the spill with inert absorbent pads or vermiculite to prevent spreading.

• Collection : Use non-sparking tools to scoop the absorbed material into a compatible, sealable high-density polyethylene (HDPE) container.

• Decontamination : Wash the spill surface with a 5% sodium bicarbonate solution. This mildly alkaline wash neutralizes any residual hydrobromic acid traces that may have formed via hydrolysis. Follow with a distilled water rinse.

• Labeling : Clearly label the container as "Hazardous Waste: Halogenated Organic (Contains Bromine and Nitrogen)".

Protocol B: Waste Routing & Final Disposal

Objective: Ensure compliant destruction of the brominated pyrimidine waste stream.

• Waste Segregation : Never mix halogenated waste with non-halogenated solvents. Mixing can cause exothermic reactions and strictly violates RCRA guidelines for incinerator feedstocks [2]. Place the material exclusively in the designated "Halogenated Organic Waste" stream.

• Storage : Store the sealed HDPE waste containers in a cool, well-ventilated satellite accumulation area, away from strong oxidizing agents and active metals.

• Manifesting : Document the exact mass, chemical name, and CAS number (1341474-41-6) on the hazardous waste manifest.

• High-Temperature Incineration : Transfer the waste to a licensed disposal facility. Verify that the facility utilizes a rotary kiln or liquid injection incinerator operating at >1000°C with a minimum residence time of 2 seconds.

• Scrubber Verification : Ensure the disposal facility employs wet acid gas scrubbers to capture the HBr and NOx generated during combustion [1].

Spill Response & Waste Routing Workflow

Workflow for the safe containment and disposal routing of brominated pyrimidine waste.

References

• Turner, R. J. "Land Disposal, Remedial Action, Incineration and Treatment of Hazardous Waste Proceedings of the Twelfth Annual Research Symposium." U.S. Environmental Protection Agency (EPA). URL:[Link][1]

Sources

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Personal protective equipment for handling [(5-Bromopyrimidin-2-yl)methyl](propan-2-yl)amine

As a Senior Application Scientist, I understand that handling specialized pharmaceutical building blocks requires moving beyond generic safety data sheets. amine is a highly valuable intermediate, frequently utilized in the synthesis of advanced therapeutics such as kinase and PARP inhibitors 1. However, its unique molecular architecture presents specific occupational hazards that demand rigorous, causality-driven safety protocols.

This guide provides the essential logistical, operational, and safety frameworks required to handle this compound safely, ensuring both scientific integrity and personnel protection.

Chemical Profile & Hazard Causality

To design an effective safety protocol, we must first deconstruct the molecule to understand why it is hazardous.amine combines two reactive moieties:

• The Secondary Aliphatic Amine: Amines are inherently basic. Upon contact with physiological moisture (such as sweat, tears, or respiratory mucosa), the amine undergoes protonation, causing localized alkaline pH spikes. This mechanism is responsible for severe ocular and dermal irritation [[2]]().

• The Brominated Pyrimidine Core: The inclusion of a heavy halogen (bromine) significantly increases the molecule's lipophilicity (LogP). Highly lipophilic compounds can rapidly permeate the stratum corneum (the skin's outermost layer), carrying the toxic pharmacophore directly into systemic circulation and increasing the risk of systemic toxicity upon dermal exposure.

Quantitative Hazard Assessment

Summarized from standard GHS classifications for halogenated secondary amines.

Hazard Category	GHS Code	Causality & Operational Implication
Acute Toxicity (Oral)	H302	High systemic toxicity; mandates strict prohibition of eating/drinking in the lab.
Skin Corrosion/Irritation	H315	Lipophilic nature allows rapid dermal penetration; requires specific chemical-resistant gloves.
Serious Eye Damage	H319	Basic amine reacts rapidly with ocular fluid; mandates splash goggles over standard safety glasses.
Respiratory Toxicity	H335	Vapor/dust generation during transfer; mandates handling exclusively within a certified fume hood.

Core PPE Matrix: The "What" and the "Why"

Selecting Personal Protective Equipment (PPE) is not a guessing game; it is a calculated defense against the specific physicochemical properties of the target molecule.

• Dermal Protection (Gloves):

  • Primary Choice: Nitrile examination gloves (minimum 5 mil thickness) are sufficient for handling the neat (pure) solid or oil.

  • Secondary Choice (Solvent Handling): If you are dissolving this compound in aggressive organic solvents (e.g., Dichloromethane or DMF), nitrile degrades rapidly 3. You must upgrade to Neoprene or Butyl rubber gloves, or utilize a double-gloving technique to ensure a self-validating breakthrough barrier.

• Ocular Protection:

  • Indirect-vented chemical splash goggles are mandatory. Standard safety glasses lack orbital seals, leaving the eyes vulnerable to basic amine vapors and micro-splashes during solvent addition 4.

• Respiratory & Engineering Controls:

  • A certified chemical fume hood operating at a face velocity of 80–120 feet per minute (fpm) is required. Engineering controls must always supersede PPE for inhalation hazards [[5]](). If a hood fails during an active reaction, a half-face respirator equipped with an Organic Vapor/Acid Gas (OV/AG) cartridge must be used during the emergency shutdown.

• Body Protection:

  • A flame-resistant (FR) laboratory coat with knit cuffs (to prevent sleeve drag), fully buttoned, alongside closed-toe, non-porous shoes 3.

Operational Workflow & Handling Protocol

To ensure a self-validating system of safety, follow this step-by-step methodology when setting up reactions involvingamine.

Step 1: Pre-Operational Verification

• Check the fume hood monitor to verify the flow rate is within the safe operational range (typically >80 fpm).

• Inspect primary and secondary gloves for micro-tears using the inflation method before donning.

Step 2: Transfer and Weighing

• Place an anti-static weigh boat on the analytical balance. Causality: Anti-static materials prevent the electrostatic dispersion of fine powders or the creeping of viscous oils, minimizing aerosolization.

• Perform all transfers at least 6 inches inside the fume hood sash to ensure optimal vapor capture and prevent eddy currents from pulling the chemical into your breathing zone 4.

• Seal the stock container tightly immediately after use to prevent the escape of volatile amine vapors.

Step 3: Post-Handling Decontamination

• Wipe down spatulas and the balance surface with a compatible solvent (e.g., isopropanol).

• Follow up with a dilute acidic wipe (e.g., 1% citric acid solution) to neutralize any residual basic amine, ensuring the workspace is safe for the next operator.

Mandatory Visualization: Handling Workflow

Safe handling and PPE donning workflow for halogenated amine building blocks.

Emergency Response & Spill Management

In the event of an accidental release, immediate and calculated action is required to prevent exposure and environmental contamination.

For a Small Spill (<50 mL or <50 g inside the fume hood):

• Isolate: Lower the fume hood sash to maximize exhaust velocity over the spill.

• Protect: Don a fresh pair of double nitrile gloves and ensure splash goggles are secure.

• Contain & Absorb: Cover the spill with an inert, non-combustible absorbent (e.g., vermiculite or dry sand). Critical Causality: Do not use paper towels; the basic amine can react exothermically with certain organic materials or oxidizing agents.

• Neutralize: Spray the affected surface with a mild acidic cleaner (e.g., 5% acetic acid) to quench residual basicity before final wipe-down 6.

For Personnel Exposure (Skin/Eyes):

• Immediately proceed to the nearest eyewash station or safety shower.

• Flush the affected area with copious amounts of water for a minimum of 15 minutes.

• Remove contaminated clothing immediately while under the shower to prevent the lipophilic compound from further penetrating the skin 2. Seek immediate medical attention.

Waste Disposal Plan

Improper disposal of halogenated amines poses severe environmental and regulatory risks.

• Segregation: All waste containing amine must be strictly classified and deposited into Halogenated Organic Waste containers. Causality: Mixing halogenated waste with non-halogenated waste violates environmental compliance laws and can lead to dangerous, pressure-generating exothermic reactions in the waste carboy [[3]]().

• Labeling: Waste containers must be clearly labeled with the full chemical name (no abbreviations), the appropriate GHS hazard pictograms, and the exact date of initial accumulation to comply with local storage time limits 7.

• Quenching: If the waste contains highly reactive reagents used alongside the amine (e.g., strong alkylating agents), ensure the mixture is fully quenched and cooled to room temperature before sealing the waste container.

References

• Title: US11691969B2 - Pyridazinones as PARP7 inhibtors - Google Patents Source: google.com URL: 1

• Title: Laboratory Chemical Safety and Handling Guidelines - Saffron Chemicals Source: saffronchemicals.com URL: 6

• Title: GHS Safety Data Sheet - ChemSafetyPro.COM Source: chemsafetypro.com URL: 2

• Title: Guide: safety data sheets ghs for Practical GHS Compliance - NextSDS Source: nextsds.com URL: 7

• Title: Handling and Storing Chemicals - Lab Manager Source: labmanager.com URL: 3

• Title: Before handling of chemicals in laboratory work - Security information - Örebro University Source: oru.se URL: 5

• Title: Chapter 2, Chemical Hygiene Plan: General Laboratory Safety - University of Nevada, Reno Source: unr.edu URL: 4

Sources

• 1. US11691969B2 - Pyridazinones as PARP7 inhibtors - Google Patents [patents.google.com]
• 2. chemsafetypro.com [chemsafetypro.com]
• 3. Handling and Storing Chemicals | Lab Manager [labmanager.com]
• 4. Chapter 2, Chemical Hygiene Plan: General Laboratory Safety | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 5. Before handling of chemicals in laboratory work - Security information - Örebro University [oru.se]
• 6. saffronchemicals.com [saffronchemicals.com]
• 7. nextsds.com [nextsds.com]